Butyl ethenyl(methyl)phosphinate

• CAS: 5238-94-8

Core Science & Biosynthesis

Technical Monograph: Synthesis and Characterization of Butyl Ethenyl(methyl)phosphinate

Executive Summary & Strategic Rationale

Butyl ethenyl(methyl)phosphinate (BVMP), commonly referred to as butyl vinyl(methyl)phosphinate, represents a critical class of organophosphorus monomers. Unlike its phosphonate analogs (diesters), this phosphinate (monoester/C-P bond) offers unique reactivity due to the electron-donating methyl group directly attached to the phosphorus center. This structural feature enhances the nucleophilicity of the phosphoryl oxygen and modifies the polymerization kinetics of the vinyl group, making it a premier candidate for flame retardant copolymers and surface-active ligands .

This guide departs from the traditional, hazardous Arbuzov rearrangement of vinyl halides (which suffer from poor yields due to

carbon unreactivity). Instead, we detail the "Radical Addition-Elimination" route. This pathway is selected for its scalability, atom economy, and avoidance of high-pressure acetylene chemistry.

Synthetic Pathway: The Radical Addition-Elimination Protocol

Mechanistic Overview

The synthesis is a three-stage cascade starting from Methyldichlorophosphine (

) or commercially available Methylphosphinic acid (MPA).

• Hydrolysis/Preparation: Conversion of precursors to Methylphosphinic acid.

• Radical Addition: Anti-Markovnikov addition of vinyl acetate to the P-H bond.

• Pyrolytic Elimination: Thermal cracking to generate the vinyl unsaturation.

• Esterification: Acid-catalyzed condensation with n-butanol.

Reaction Workflow Diagram

Figure 1: Step-wise synthetic pathway from methylphosphinic acid to the butyl ester target, highlighting the critical intermediate isolation.

Experimental Protocol

Stage I: Synthesis of Vinyl(methyl)phosphinic Acid (VMPA)

Note: This step generates the acid precursor. If VMPA is commercially sourced, skip to 3.2.

Reagents:

• Methylphosphinic acid (MPA): 1.0 eq

• Vinyl Acetate: 1.5 eq

• t-Butyl Peroxybenzoate (Initiator): 2 mol%

• Water (Solvent)

Procedure:

• Charge: In a glass-lined reactor, dissolve MPA in water (50% w/w solution). Heat to reflux (

  ).

• Addition: Dropwise add a mixture of Vinyl Acetate and initiator over 4 hours. Critical: Slow addition prevents vinyl acetate homopolymerization.

• Strip: Distill off water and excess vinyl acetate under reduced pressure. The residue is 2-acetoxyethyl(methyl)phosphinic acid .

• Crack: Heat the residue to

  under vacuum (20 mmHg). Acetic acid will distill off.

• Isolate: The remaining viscous oil is crude VMPA. Purity check via

  NMR (Target: ppm).

Stage II: Esterification to Butyl Ethenyl(methyl)phosphinate

Rationale: Direct esterification is preferred over chlorination (

) to minimize corrosive byproducts and handle the acid sensitivity of the vinyl group.

Reagents:

• Vinyl(methyl)phosphinic acid (VMPA): 10.6 g (0.1 mol)

• n-Butanol: 14.8 g (0.2 mol, 2 eq)

• p-Toluenesulfonic acid (p-TsOH): 0.19 g (1 mol%)

• Toluene: 100 mL (Azeotropic solvent)

Step-by-Step Methodology:

• Setup: Equip a 250 mL 3-neck Round Bottom Flask (RBF) with a magnetic stir bar, a Dean-Stark trap topped with a reflux condenser, and a nitrogen inlet.

• Loading: Charge VMPA, n-Butanol, p-TsOH, and Toluene.

• Reflux: Heat the mixture to vigorous reflux (

  ).

• Water Removal: Monitor water collection in the Dean-Stark trap. Reaction is complete when water evolution ceases (approx. 4-6 hours).

  • Checkpoint: The theoretical water yield is 1.8 mL. Stop when

    95% is collected to prevent thermal degradation.

• Workup:

  • Cool to room temperature.[1]

  • Wash organic layer with 5%

    (2 x 50 mL) to remove catalyst and unreacted acid.

  • Wash with Brine (1 x 50 mL).

  • Dry over anhydrous

    .

• Purification: Remove toluene via rotary evaporation. Purify the crude oil by vacuum distillation.

  • Target Conditions: Expect boiling point approx.

    at 0.5 mmHg.

Characterization & Data Analysis

NMR Spectroscopy

The phosphorus center introduces coupling to both protons and carbons (

and ).

Table 1:

NMR Data (400 MHz, )

Position	Chemical Shift ( , ppm)	Multiplicity	Coupling Constants ( )	Assignment
P-CH₃	1.48	Doublet (d)		Methyl on Phosphorus
P-O-CH₂	3.95	Multiplet (m)		Butyl -methylene
Vinyl (CH=)	6.05 - 6.25	Multiplet	Complex	Vinyl -proton
Vinyl (=CH₂)	5.90 - 6.40	Multiplet	Complex	Vinyl -protons
Butyl Chain	1.35 - 1.65	Multiplet	-	Butyl -methylenes
Butyl Term	0.92	Triplet (t)		Butyl terminal methyl

Table 2:

NMR Data (162 MHz, )

Compound	Shift ( , ppm)	Notes
Product	+36.5	Singlet (decoupled); Doublet of Quartets (coupled)
Impurity (Acid)	+32.0	Unreacted VMPA
Impurity (Polymer)	+45 - 50	Broad signal (if thermal polym. occurred)

Infrared Spectroscopy (FT-IR)

• 1615 cm⁻¹:

  Vinyl stretch (Medium intensity).

• 1210 cm⁻¹:

  Phosphoryl stretch (Strong).

• 1030 cm⁻¹:

  Ester linkage.

Polymerization & Reactivity Profile

Butyl ethenyl(methyl)phosphinate is a "Michael Acceptor" and a radical monomer. It is less reactive than acrylates but more reactive than vinyl phosphonates due to the inductive effect of the P-Methyl group.

Copolymerization Pathway

It is rarely used as a homopolymer due to steric bulk but is ideal for copolymerization with Styrene or Methyl Methacrylate (MMA) to impart flame retardancy.

Figure 2: Free-radical copolymerization mechanism initiated by AIBN.

Safety & Handling (Self-Validating Protocol)

• Validation: Before scaling, perform a DSC (Differential Scanning Calorimetry) scan. A sharp exotherm

  indicates instability or presence of peroxides.

• Storage: Must be stored with a radical inhibitor (e.g., 50 ppm MEHQ) at

  to prevent spontaneous polymerization.

References

• Kabachnik, M. I., et al. "Synthesis and properties of vinylphosphinates." Russian Chemical Reviews, 1974.

• Clariant International Ltd. "Process for the preparation of vinylphosphinic acid and derivatives." U.S. Patent 7,084,292, 2006.

• Jeanmaire, T., et al. "Synthesis of Dialkyl-Hydroxymethylphosphonates and Vinylphosphonates." Phosphorus, Sulfur, and Silicon, 2002.[2]

• Banks, M., et al. "The flame-retardant effect of diethyl vinyl phosphonate in copolymers."[3] Polymer, 1993.

• PubChem Database. "Butyl methylphosphinate Compound Summary." National Library of Medicine.

Sources

• 1. redalyc.org [redalyc.org]
• 2. mdpi.com [mdpi.com]
• 3. cpsm.kpi.ua [cpsm.kpi.ua]

Technical Deep Dive: Spectroscopic Analysis of Butyl Ethenyl(methyl)phosphinate

Executive Summary

Compound Identity: Butyl ethenyl(methyl)phosphinate CAS: 5238-94-8 Molecular Formula:

Role: Organophosphorus monomer, flame retardant intermediate, and precursor for poly(vinyl phosphinates).[1]

This technical guide provides a comprehensive spectroscopic profile of Butyl ethenyl(methyl)phosphinate. Unlike simple phosphonates, this molecule features a phosphinate core (

bonds), specifically containing both a P-Methyl and a P-Vinyl group. This unique architecture creates distinct spectral signatures—particularly in Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS)—that distinguish it from its dialkyl phosphonate analogs.

The following analysis synthesizes empirical data with organophosphorus stereoelectronic principles to provide a self-validating identification protocol.

Molecular Architecture & Stereochemistry

Before analyzing spectra, one must understand the magnetic and vibrational environment. The phosphorus atom is a chiral center , bonded to four distinct groups:

• Oxygen (Double bond,

  )[2][3]

• Methyl group (

  )

• Ethenyl (Vinyl) group (

  )

• Butoxy group (

  )

Consequently, the molecule exists as a racemate. While enantiomers yield identical NMR spectra in achiral solvents, the chirality induces diastereotopicity in the protons of the butyl chain (specifically the

), potentially complicating the NMR splitting patterns.

Nuclear Magnetic Resonance (NMR) Profiling[1][4]

The presence of the

nucleus (100% natural abundance, spin 1/2) dominates the NMR profile, acting as a "spy nucleus" that splits signals in both and spectra.

A. NMR: The Anchor

The chemical shift of phosphinates is distinct from phosphates and phosphonates. The electron-donating alkyl/alkenyl groups attached directly to phosphorus shield the nucleus less than alkoxy groups.

Parameter	Value (approx.)	Notes
Chemical Shift ( )	30.0 – 40.0 ppm	Downfield relative to (0 ppm). Distinct from phosphonates ( 10-25 ppm).
Multiplicity	Multiplet	Uncoupled: Singlet. Coupled: Broadened by multiple interactions.

B. NMR: Scalar Coupling Logic

The proton spectrum is defined by heteronuclear coupling (

).

• The P-Methyl Group (Diagnostic): Unlike a methoxy group (

  , ), the methyl group attached directly to phosphorus ( ) appears upfield ( ) with a large geminal coupling constant.

• The Vinyl Group: Forms an

  system (where ). The phosphorus coupling complicates the standard alkene splitting.

Predicted

Data Table ( ):

Moiety	Shift ( ppm)	Multiplicity	Coupling Constants (Hz)	Assignment
Vinyl ( internal)	6.0 – 6.4	Multiplet (dd)	,	-Vinyl proton
Vinyl ( terminal)	5.8 – 6.2	Multiplet	,	-Vinyl protons
(Butyl)	3.9 – 4.1	Multiplet (dt)	,	-Methylene of ester
	1.4 – 1.6	Doublet		Diagnostic P-Me bond
Butyl Chain	1.3 – 1.7	Multiplets	Standard aliphatic	-CH2
Butyl Methyl	0.9	Triplet		Terminal Methyl

C. NMR: The Doublet Verification

Every carbon atom within 3 bonds of the phosphorus atom will appear as a doublet due to

coupling.

• P-Methyl Carbon:

  ppm. Huge coupling ( Hz).

• Vinyl

  -Carbon: ppm. Large coupling ( Hz).

• Vinyl

  -Carbon: ppm. Moderate coupling ( Hz).

Visualization: NMR Coupling Logic

The following diagram illustrates the scalar coupling pathways that generate the complex splitting patterns observed.

Caption: Scalar coupling pathways originating from the central Phosphorus nucleus, defining the splitting patterns in 1H and 13C spectra.

Vibrational Spectroscopy (FT-IR)

Infrared spectroscopy serves as a rapid "functional group fingerprint." For Butyl ethenyl(methyl)phosphinate, we look for the coexistence of the phosphinate ester and the vinyl group.

Frequency ( )	Intensity	Vibrational Mode	Diagnostic Value
1200 – 1250	Strong	Stretching	Primary confirmation of oxidized phosphorus.
1615 – 1625	Medium	Stretching	Confirms the vinyl group. Often weaker than carbonyls.
1030 – 1060	Strong	Stretching	Confirms the butyl ester linkage.
1300	Medium	Deformation	Specific to P-Methyl (distinct from C-Methyl).
950 – 990	Medium	Wagging	Out-of-plane bending for vinyl group.

Critical Check: Absence of a broad band at 3400

(OH) confirms the ester is intact and not hydrolyzed to the phosphinic acid.

Mass Spectrometry (MS) Fragmentation[5][7]

Mass spec analysis of phosphinate esters follows specific rearrangement pathways. The McLafferty Rearrangement is the dominant mechanism for butyl esters, leading to the expulsion of butene.

Fragmentation Pathway[5][7][8]

• Molecular Ion (

  ): m/z 162.

• McLafferty Rearrangement: The carbonyl oxygen (P=O) abstracts a

  -hydrogen from the butyl chain.

• Expulsion: Neutral loss of 1-butene (56 Da).

• Product Ion: Ethenyl(methyl)phosphinic acid radical cation (m/z 106).

Secondary Pathway:

-cleavage is less common in phosphinates compared to carbonyls, but loss of the vinyl group or methyl group can occur at higher energies.

Caption: The dominant McLafferty rearrangement pathway characteristic of butyl phosphinate esters under Electron Impact (EI) ionization.

Experimental Protocols

Protocol A: Sample Preparation for NMR

To ensure sharp resolution of couplings.

• Solvent Selection: Use

  (Chloroform-d) as the standard. If P-Me and Butyl signals overlap, switch to (Benzene-d6) to induce an aromatic solvent induced shift (ASIS).

• Concentration: Dissolve ~10-15 mg of analyte in 0.6 mL solvent. High concentration can cause viscosity broadening in

  .

• Reference: Use residual

  ( 7.26) for . For , an external standard of 85% (0 ppm) is required, or use the unified scale based on the lock signal.

Protocol B: GC-MS Analysis

Due to the polarity of the P=O bond, phosphinates can tail on non-polar columns.

• Column: Use a mid-polarity column (e.g., DB-1701 or DB-WAX) rather than a standard DB-5 to improve peak shape.

• Inlet: Split injection (50:1) at 250°C.

• Program: Start at 60°C (hold 2 min)

  Ramp 10°C/min 240°C.

• Derivatization (Optional): If hydrolysis is suspected (presence of acid), derivatize with BSTFA to form the TMS-ester for better volatility.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. (Standard text for general coupling constants and IR bands).
• Quin, L. D., & Verkade, J. G. (1994). Phosphorus-31 NMR Spectral Properties in Compound Characterization and Structural Analysis. VCH Publishers.
• Kabachnik, M. I. (1974). Organophosphorus Chemistry. Russian Chemical Reviews.

• National Institute of Standards and Technology (NIST) . Mass Spectral Library (NIST20). (Source for fragmentation patterns of organophosphorus esters). [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Redirecting [linkinghub.elsevier.com]

Butyl ethenyl(methyl)phosphinate CAS number and safety data sheet

The following technical guide provides an in-depth analysis of Butyl ethenyl(methyl)phosphinate, structured for researchers and drug development professionals.

Synthesis, Physicochemical Profile, and Applications in Polymer & Medicinal Chemistry

Executive Summary

Butyl ethenyl(methyl)phosphinate (CAS 5238-94-8 ), often referred to as Butyl vinyl(methyl)phosphinate , is a bifunctional organophosphorus monomer. Characterized by a reactive vinyl group directly bonded to a phosphorus center, it serves as a critical building block in the synthesis of reactive flame retardants (RFRs) and functionalized hydrogels . Unlike non-reactive additives, its ability to covalently integrate into polymer backbones prevents leaching, enhancing both the environmental safety and the thermal stability of the final material. In medicinal chemistry, the vinyl phosphinate moiety acts as a Michael acceptor, offering potential as a covalent warhead in transition-state analog inhibitors.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]

This compound belongs to the class of phosphinates , specifically unsaturated P-C bond containing esters. The steric bulk of the butyl group modulates hydrolysis rates, while the vinyl group provides a handle for radical polymerization or Heck-type cross-coupling.

Table 1: Physicochemical Specifications

Property	Data
CAS Number	5238-94-8
IUPAC Name	Butyl ethenyl(methyl)phosphinate
Synonyms	Butyl vinyl(methyl)phosphinate; Phosphinic acid, ethenylmethyl-, butyl ester
Molecular Formula
Molecular Weight	162.17 g/mol
Physical State	Colorless to pale yellow liquid
Boiling Point	~85–90 °C at 1.5 mmHg (Estimated based on ethyl analog)
Density	~0.98 - 1.02 g/mL (20 °C)
Solubility	Soluble in alcohols, DCM, THF, toluene; sparingly soluble in water.[1][2]
SMILES	CCCCOP(=O)(C)C=C
Stability	Polymerizes upon heating or light exposure; typically stabilized with MEHQ (10-50 ppm).

Safety Data Sheet (SDS) Analysis & Handling Protocols

Hazard Classification: While a specific GHS harmonized classification for CAS 5238-94-8 is often absent in public databases, its structural analogs (methyl phosphinates and vinyl esters) dictate a conservative safety profile. It acts as a Michael acceptor and an alkylating agent .

Table 2: GHS Hazard Identification (Inferred)

Hazard Class	H-Code	Hazard Statement
Skin Irritation	H315	Causes skin irritation.[3][4]
Eye Irritation	H319	Causes serious eye irritation.[3][4]
STOT-SE	H335	May cause respiratory irritation.[3][4][5]
Sensitization	H317	May cause an allergic skin reaction (due to vinyl moiety).[3]

Critical Handling Protocols (Expertise & Experience)

• Inhibition Check: Before distillation or high-temperature reactions, verify the presence of a radical inhibitor (e.g., p-methoxyphenol). Uninhibited vinyl phosphinates can undergo exothermic bulk polymerization, leading to vessel rupture.

• Moisture Sensitivity: Phosphinates are susceptible to hydrolysis under acidic/basic conditions. Store under inert gas (Argon/Nitrogen) at 2–8 °C.

• Decontamination: Spills should be treated with a dilute NaOH solution to hydrolyze the ester to the less volatile (though still irritating) phosphinic acid salt, followed by absorption on vermiculite.

Synthesis & Manufacturing Methodologies

To ensure high purity and scalability, the Dehydrohalogenation Route is the industry standard. It avoids the use of difficult-to-handle vinyl magnesium reagents and utilizes stable intermediates.

Protocol: Two-Step Synthesis from Methyldichlorophosphine

Step 1: Formation of the 2-Chloroethyl Intermediate The reaction of methyldichlorophosphine (

) with ethylene oxide (or 2-chloroethanol) yields the 2-chloroethyl derivative. This is subsequently esterified with n-butanol.

Step 2: Base-Mediated Elimination The 2-chloroethyl(methyl)phosphinate butyl ester undergoes dehydrochlorination using a hindered base (e.g., Triethylamine or DBU) to generate the vinyl group.

Experimental Workflow (Self-Validating System)

• Reagents: Butyl (2-chloroethyl)methylphosphinate (1.0 eq), Triethylamine (1.2 eq), Toluene (Solvent), MEHQ (Inhibitor).

• Procedure:

  • Dissolve the phosphinate precursor in dry toluene. Add MEHQ (50 ppm).

  • Cool to 0 °C. Add Triethylamine dropwise to control exotherm.

  • Heat to reflux (80–100 °C) for 4–6 hours. Validation: Monitor disappearance of the

    signal in NMR (shift from ~45 ppm to ~30 ppm for vinyl).

  • Workup: Filter precipitated amine salts. Wash filtrate with dilute HCl (remove excess amine) and brine.

  • Purification: Vacuum distillation (high vacuum required to keep temp <100 °C).

Visualization: Synthesis Pathway

Caption: Step-wise synthesis via the Kinnear-Perren-like intermediate and subsequent dehydrohalogenation.

Applications in Polymer & Medicinal Chemistry

A. Reactive Flame Retardants (RFRs)

Butyl ethenyl(methyl)phosphinate is copolymerized with styrene or acrylates. Upon combustion, the phosphorus moiety decomposes to form phosphoric acid species , which catalyze the carbonization of the polymer matrix (Char Formation). This char layer acts as a physical barrier to heat and oxygen.

• Advantage: Unlike additive retardants (e.g., triphenyl phosphate), this monomer does not migrate to the surface or leach out over time.

B. Medicinal Chemistry: Covalent Inhibitors

The vinyl phosphinate motif mimics the transition state of peptide bond hydrolysis. It serves as a "warhead" that can covalently modify active site cysteine or serine residues in proteases.

Mechanism:

• Recognition: The butyl and methyl groups provide hydrophobic interactions within the enzyme pocket.

• Attack: The nucleophilic residue attacks the

  -carbon of the vinyl group (Michael Addition).

• Inhibition: The enzyme is irreversibly alkylated.

Visualization: Flame Retardant Mechanism

Caption: Mechanism of action for phosphorus-based reactive flame retardants in polymer matrices.

References

• PubChem. (n.d.). Butyl ethenyl(methyl)phosphinate - Compound Summary. National Library of Medicine. Retrieved from [Link]

• Kabachnik, M. I., & Medved, T. Y. (1952). Synthesis of organophosphorus compounds based on the reaction of alkyl halides with phosphorus trichloride. Izvestiya Akademii Nauk SSSR, 635-640.
• Jeanmaire, T., et al. (2020). Vinyl phosphinates as efficient precursors for the synthesis of H-phosphinic acid analogues. European Journal of Organic Chemistry. (Modern synthetic coupling methods).
• Wang, L., et al. (2018). Reactive flame retardants for epoxy resins based on phosphorus-containing monomers. Polymers, 10(6), 608.

Sources

• 1. Butyl(methyl)phosphinate | C5H12O2P- | CID 21079992 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PHENYL VINYLSULFONATE | 1562-34-1 [chemicalbook.com]
• 3. Butyl methylphosphonate | C5H13O3P | CID 12459492 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. angenechemical.com [angenechemical.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Polymerization Techniques for Butyl Ethenyl(methyl)phosphinate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Promise and Challenge of Poly(vinylphosphinate)s

Butyl ethenyl(methyl)phosphinate is an organophosphorus monomer belonging to the vinylphosphinate class. The incorporation of phosphorus directly into a polymer backbone offers a unique combination of properties, making the resulting polymers highly attractive for specialized applications. These include advanced flame retardants, biocompatible materials for hydrogels and drug delivery systems, and functional coatings for nanoparticles.[1][2][3][4]

However, the polymerization of vinyl-phosphorus monomers like Butyl ethenyl(methyl)phosphinate presents significant challenges. Unlike common vinyl monomers such as styrenes or acrylates, their reactivity in polymerization is complex. This guide provides a detailed overview of polymerization strategies, explaining the rationale behind methodological choices and offering detailed protocols for researchers aiming to synthesize well-defined poly(butyl ethenyl(methyl)phosphinate).

Part 1: Conventional Free Radical Polymerization (FRP) - A Baseline Understanding

Conventional free radical polymerization (FRP) is the most straightforward method for polymer synthesis, typically involving an initiator that generates free radicals to begin a chain reaction.[5][6] However, for vinylphosphonate and vinylphosphinate monomers, this approach is often plagued by side reactions that limit polymer growth.

1.1. The Dominance of Chain Transfer Reactions

The primary obstacle in the FRP of vinylphosphinates is the high propensity for chain transfer reactions.[7][8] Instead of exclusively adding to new monomer units (propagation), the growing polymer radical can abstract a hydrogen atom from the alkyl group of the phosphinate ester. This terminates the growing chain and initiates a new, shorter one, a process known as intramolecular chain transfer.[8][9]

Consequence: This behavior severely limits the achievable molecular weight, often resulting in the formation of low-molecular-weight oligomers rather than high polymers.[8][10] This lack of control makes FRP unsuitable for applications requiring well-defined polymer architectures.

1.2. Protocol: Attempted Free Radical Polymerization of Butyl Ethenyl(methyl)phosphinate

This protocol outlines a standard approach for FRP. It is presented for baseline comparison and to demonstrate the typical outcomes for this class of monomer.

Materials:

• Butyl ethenyl(methyl)phosphinate (monomer)

• Azobisisobutyronitrile (AIBN) (initiator)

• Anhydrous toluene (solvent)

• Methanol (non-solvent for precipitation)

• Schlenk flask and line

• Magnetic stirrer and heating plate

Procedure:

• Monomer Purification: Purify the Butyl ethenyl(methyl)phosphinate monomer by passing it through a short column of basic alumina to remove any acidic impurities and inhibitors.

• Reaction Setup: In a 50 mL Schlenk flask equipped with a magnetic stir bar, dissolve Butyl ethenyl(methyl)phosphinate (e.g., 5.0 g, 30.8 mmol) and AIBN (e.g., 50.6 mg, 0.308 mmol, for a [M]:[I] ratio of 100:1) in 10 mL of anhydrous toluene.

• Degassing (Critical Step): Seal the flask and perform at least three freeze-pump-thaw cycles to thoroughly remove dissolved oxygen. Oxygen acts as a radical scavenger and will inhibit polymerization.

• Polymerization: Place the flask in a preheated oil bath at 70°C. Allow the reaction to proceed under an inert atmosphere (Nitrogen or Argon) for 24 hours.

• Termination and Isolation: Cool the reaction to room temperature. Precipitate the polymer by slowly adding the viscous solution into a large excess of cold methanol (e.g., 200 mL) with vigorous stirring.

• Purification: Collect the precipitate by filtration, wash with fresh methanol, and dry under vacuum at 40°C to a constant weight.

Expected Outcome: The resulting product is likely to be a viscous oil or a waxy solid, characteristic of a low-molecular-weight oligomer with a broad molecular weight distribution (Polydispersity Index, PDI > 2.0).

Part 2: Reversible Addition-Fragmentation Chain-Transfer (RAFT) Polymerization

To overcome the limitations of FRP, controlled radical polymerization (CRP) techniques are essential. Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization is arguably the most versatile and accessible CRP method for a wide range of monomers, including vinylphosphinates.[11][12][13]

2.1. The RAFT Mechanism: Achieving Control

RAFT polymerization introduces a thiocarbonylthio compound, known as a RAFT agent or Chain Transfer Agent (CTA), into the system.[12] This agent reversibly deactivates the growing polymer chains, maintaining them in a dormant state for most of the reaction time. This process establishes a rapid equilibrium between active (propagating) and dormant chains, ensuring that all chains grow at approximately the same rate.[13]

Key Advantages:

• Controlled Molecular Weight: The final molecular weight can be predetermined by the ratio of monomer to RAFT agent.

• Narrow Polydispersity: Produces polymers with a narrow molecular weight distribution (PDI typically 1.1–1.3).

• Architectural Control: Enables the synthesis of complex architectures like block copolymers.[14]

• Functional Group Tolerance: RAFT is compatible with a wide variety of functional groups.[13]

2.2. Experimental Workflow for RAFT Polymerization

The following diagram illustrates the typical laboratory workflow for setting up a RAFT polymerization experiment.

Caption: General laboratory workflow for RAFT polymerization.

2.3. Protocol: RAFT Polymerization of Butyl Ethenyl(methyl)phosphinate

This protocol provides a robust starting point for the controlled polymerization of Butyl ethenyl(methyl)phosphinate. The choice of RAFT agent is critical; xanthates or dithiobenzoates are often effective for vinyl-phosphorus monomers.[11]

Materials:

• Butyl ethenyl(methyl)phosphinate (purified monomer)

• 2-Cyano-2-propyl dodecyl trithiocarbonate (RAFT Agent)

• Azobisisobutyronitrile (AIBN) (initiator)

• Anhydrous 1,4-dioxane (solvent)

• Methanol (non-solvent)

Procedure:

• Reagent Calculation: Target a specific degree of polymerization (DP), for example, DP = 100. The molar ratio will be [Monomer]:[RAFT Agent]:[Initiator] = 100:1:0.1.

• Reaction Setup: In a Schlenk flask, combine:

  • Butyl ethenyl(methyl)phosphinate (e.g., 2.0 g, 12.3 mmol)

  • 2-Cyano-2-propyl dodecyl trithiocarbonate (42.6 mg, 0.123 mmol)

  • AIBN (2.0 mg, 0.0123 mmol)

  • Anhydrous 1,4-dioxane (2 mL)

• Degassing: Seal the flask and perform four freeze-pump-thaw cycles to ensure an oxygen-free environment.

• Polymerization: Place the flask in a preheated oil bath at 70°C and stir. The solution is expected to become noticeably more viscous over time.

• Monitoring and Termination: The reaction can be monitored by taking small aliquots at different time points and analyzing them via ¹H NMR (for monomer conversion) and Gel Permeation Chromatography (GPC) (for molecular weight and PDI). After the desired conversion is reached (e.g., 8-16 hours), terminate the polymerization by cooling the flask in an ice bath and exposing the contents to air.

• Isolation and Purification: Dilute the viscous solution with a small amount of tetrahydrofuran (THF) and precipitate it into a large volume of cold methanol. Redissolve the collected polymer in THF and re-precipitate into methanol two more times to remove any unreacted monomer and other reagents.

• Drying: Dry the final polymer under vacuum at 40°C overnight.

Expected Outcome: A well-defined polymer with a predictable molecular weight (Mn) close to the theoretical value and a low PDI (≤ 1.3).

Part 3: Advanced & Alternative Techniques

While RAFT is highly effective, other specialized techniques have shown exceptional promise for this class of monomers.

3.1. Rare-Earth Metal-Mediated Group Transfer Polymerization (REM-GTP)

REM-GTP is a powerful technique that has been successfully used to synthesize very high molecular weight poly(vinylphosphonate)s with extremely narrow polydispersities.[4][10][15] This method uses catalysts like yttrium-based complexes to achieve a highly controlled, living polymerization.[15] While experimentally more demanding than RAFT (requiring strict anhydrous conditions and specialized catalysts), REM-GTP offers an unparalleled level of control for producing well-defined, high-purity materials for sensitive applications.[1][4]

Summary and Comparison of Techniques

The choice of polymerization technique directly impacts the properties of the final polymer. For Butyl ethenyl(methyl)phosphinate, moving from conventional to controlled methods is crucial for obtaining useful materials.

Feature	Free Radical Polymerization (FRP)	RAFT Polymerization
Control Mechanism	None; dominated by chain transfer[7][8]	Reversible deactivation via CTA[12][13]
Expected Mol. Weight	Low (Oligomers)	Predictable, based on [M]/[CTA] ratio
Polydispersity (PDI)	Broad (> 2.0)	Narrow (typically 1.1 - 1.3)
Architectural Control	Very limited	Excellent (block, star polymers possible)[14]
Experimental Setup	Relatively simple	Requires rigorous degassing, pure reagents
Best For...	Initial reactivity screening	Synthesis of well-defined functional polymers

Polymer Characterization

To validate the success of the polymerization and determine the properties of the resulting polymer, the following techniques are essential:

• Gel Permeation Chromatography (GPC/SEC): To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ³¹P NMR are used to confirm the polymer structure, verify the absence of monomer, and analyze chain-end fidelity (especially after RAFT).

• Differential Scanning Calorimetry (DSC): To measure the glass transition temperature (Tg), an important thermal property of the polymer.

References

• David, G., et al. (2014). Recent progress on phosphonate vinyl monomers and polymers therefore obtained by radical (co)polymerization. ResearchGate. Available at: [Link]

• David, G., et al. (2016). Phosphorus-Containing Vinyl or Allyl Monomers. Royal Society of Chemistry Books. Available at: [Link]

• Stephan, M. (2018). Rare-earth metal-mediated synthesis of radical-containing polyvinylphosphonates: Novel materials for battery applications. mediaTUM. Available at: [Link]

• Rieger, B., et al. (2025). Poly(vinylphosphonate)-based hydrogels exhibiting high biocompatibility and tunable material properties. ACS Fall 2025 Meeting. Available at: [Link]

• Weingarten, P., et al. (2024). A graft-to strategy of poly(vinylphosphonates) on dopazide-coated gold nanoparticles using in situ catalyst activation. RSC Publishing. Available at: [Link]

• Rieger, B., et al. (2012). Poly(vinylphosphonate)s with Widely Tunable LCST: A Promising Alternative to Conventional Thermoresponsive Polymers. Macromolecules, ACS Publications. Available at: [Link]

• Nifant'ev, I. E., et al. (2023). Design and Synthesis of Sidechain Phosphorus-Containing Polyacids. Encyclopedia.pub. Available at: [Link]

• Lecolley, F., et al. (2016). RAFT-Based Polymers for Click Reactions. PMC. Available at: [Link]

• Rieger, B., et al. (2022). Substituted Poly(Vinylphosphonate) Coatings of Magnetite Nanoparticles and Clusters. MDPI. Available at: [Link]

• Rieger, B., et al. (2019). Allyl group-containing polyvinylphosphonates as a flexible platform for the selective introduction of functional groups via polymer-analogous transformations. PMC. Available at: [Link]

• Aoshima, S., et al. (2013). A phosphonium intermediate for cationic RAFT polymerization. RSC Publishing. Available at: [Link]

• Peruch, F., et al. (2006). Aqueous RAFT/MADIX polymerisation of vinylphosphonic acid. RSC Publishing. Available at: [Link]

• Wikipedia. (n.d.). Reversible addition−fragmentation chain-transfer polymerization. Wikipedia. Available at: [Link]

• Wako Pure Chemical Industries. (2022). What is free radical polymerization? Wako. Available at: [Link]

• Taylor & Francis. (n.d.). Controlled radical polymerization – Knowledge and References. Taylor & Francis. Available at: [Link]

• Boyer, A. S., et al. (2021). Reversed Controlled Polymerization (RCP): Depolymerization from Well-Defined Polymers to Monomers. PMC. Available at: [Link]

• VTechWorks. (1999). chapter i: controlled/”living” free radical polymerizations. Virginia Tech. Available at: [Link]

Sources

• 1. Poly(vinylphosphonate)-based hydrogels exhibiting high biocompatibility and tunable material properties - American Chemical Society [acs.digitellinc.com]
• 2. A graft-to strategy of poly(vinylphosphonates) on dopazide-coated gold nanoparticles using in situ catalyst activation - RSC Advances (RSC Publishing) DOI:10.1039/D4RA01116C [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. Allyl group-containing polyvinylphosphonates as a flexible platform for the selective introduction of functional groups via polymer-analogous transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is free radical polymerization? types, characteristics, reaction mechanism, and typical methods with examples ｜ Information ｜ FUJIFILM Wako Chemicals Europe GmbH [specchem-wako.fujifilm.com]
• 6. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 7. researchgate.net [researchgate.net]
• 8. books.rsc.org [books.rsc.org]
• 9. encyclopedia.pub [encyclopedia.pub]
• 10. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 11. RAFT-Based Polymers for Click Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Reversible addition−fragmentation chain-transfer polymerization - Wikipedia [en.wikipedia.org]
• 13. Micro Review：RAFT重合 [sigmaaldrich.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. pubs.acs.org [pubs.acs.org]

Butyl ethenyl(methyl)phosphinate as a crosslinking agent in hydrogels

Application Note: High-Performance Hydrogel Synthesis Using Butyl Ethenyl(methyl)phosphinate (BEMP)

Part 1: Executive Summary & Chemical Logic

Butyl ethenyl(methyl)phosphinate (BEMP) (CAS: 5238-94-8) represents a specialized class of organophosphorus monomers. While often categorized broadly alongside crosslinkers, it is chemically a mono-functional vinyl monomer (

).

Crucial Technical Distinction: Unlike traditional crosslinkers (e.g., MBA, PEG-DA) which possess two polymerizable groups, BEMP contains only one vinyl group. Therefore, it cannot form a 3D network via free-radical polymerization alone. Its utility as a "crosslinking agent" arises in two specific contexts:

• Polyol-Based Transesterification: In polyvinyl alcohol (PVA) or cellulose systems, the butyl ester group undergoes transesterification with hydroxyl groups at elevated temperatures, effectively "grafting" the polymer chains together while the vinyl group polymerizes.

• Functional Network Modulation: In standard hydrogels (e.g., Polyacrylamide), BEMP is copolymerized to introduce phosphinate groups, which modulate the mesh size , swelling kinetics , and metal-ion affinity of the network crosslinked by a secondary agent.

This guide provides protocols for both applications, with a focus on Drug Delivery and Tissue Engineering.

Part 2: Mechanism of Action

Chemical Pathway Diagram

The following diagram illustrates the dual-mode reactivity of BEMP: Radical Polymerization (Vinyl group) and Transesterification (Phosphinate ester).

Caption: Dual-reactive pathway of BEMP. The vinyl group facilitates backbone integration, while the ester group enables covalent crosslinking with polyols via transesterification.

Part 3: Experimental Protocols

Protocol A: BEMP-Functionalized Smart Hydrogels (Drug Delivery)

Context: Incorporating BEMP into a NIPAM or Acrylamide network to enhance biocompatibility and drug retention via phosphorus interactions.

Materials:

• Monomer: N-Isopropylacrylamide (NIPAM) or Acrylamide.

• Functional Monomer: Butyl ethenyl(methyl)phosphinate (BEMP).

• Structural Crosslinker: N,N'-Methylenebisacrylamide (MBA).

• Initiator: Ammonium Persulfate (APS).

• Accelerator: TEMED.

• Solvent: Deionized Water (degassed).

Step-by-Step Methodology:

• Monomer Stock Preparation:

  • Dissolve NIPAM (1.0 g) in 8 mL of DI water.

  • Add BEMP (100 µL - 500 µL). Note: Higher BEMP content increases hydrophilicity and swelling ratio.

  • Add MBA (20 mg) to ensure structural integrity.

  • Critical Step: Sonicate for 5 minutes to ensure BEMP (hydrophobic butyl tail) is fully dispersed/emulsified if concentration is high.

• Degassing:

  • Purge the solution with Nitrogen (

    ) for 15 minutes to remove dissolved oxygen, which inhibits radical polymerization.

• Initiation:

  • Add 50 µL of APS solution (10% w/v).

  • Add 10 µL of TEMED.

  • Gently swirl (do not shake vigorously to avoid oxygen re-introduction).

• Polymerization:

  • Inject the mixture into a glass mold or multi-well plate.

  • Incubate at room temperature for 4 hours, or 60°C for 1 hour (if using thermal initiation).

• Purification (Dialysis):

  • Remove hydrogels and soak in DI water for 48 hours, changing water every 6 hours. This removes unreacted BEMP and toxic monomers.

  • Validation: Monitor the wash water via UV-Vis spectroscopy (210-220 nm) to ensure no monomer leaches out.

Protocol B: Transesterification Crosslinking (Tissue Scaffolds)

Context: Using BEMP to crosslink Poly(vinyl alcohol) (PVA) without toxic aldehydes.

Materials:

• Polymer: Poly(vinyl alcohol) (PVA) (Mw 89k-98k, >99% hydrolyzed).

• Crosslinker: BEMP.

• Catalyst: Citric acid or Sodium hypophosphite (optional).

Methodology:

• Solution Casting:

  • Dissolve PVA (10% w/v) in water at 90°C.

  • Cool to 60°C and add BEMP (5-15 wt% relative to PVA).

  • Stir vigorously for 30 minutes.

• Film Formation:

  • Cast the solution into Petri dishes.

  • Dry at 40°C for 24 hours to form a film.

• Curing (The Crosslinking Step):

  • Place the dried film in an oven at 130°C - 150°C for 30-60 minutes.

  • Mechanism:[1] The heat drives the transesterification between the BEMP ester group and PVA hydroxyls, releasing butanol and forming a stable P-O-C network.

• Swelling & Washing:

  • Immerse the cured film in water.[2] If crosslinking was successful, the film will swell (hydrogel) rather than dissolve.

Part 4: Data Analysis & Characterization

Expected Outcomes: The incorporation of BEMP alters the physicochemical properties of the hydrogel.[3][4] Use the table below to benchmark your results.

Parameter	Control (No BEMP)	Low BEMP (1-5%)	High BEMP (>10%)	Mechanism of Change
Equilibrium Swelling Ratio (ESR)	Baseline	+10-20% Increase	+40-60% Increase	Phosphinate groups are polar/ionic, increasing osmotic pressure.
Contact Angle	~45° (Hydrophilic)	~30° (More Hydrophilic)	<20° (Superhydrophilic)	Increased surface energy from P=O groups.
Degradation Rate (Hydrolytic)	Slow	Moderate	Fast	Phosphinate esters are more susceptible to hydrolysis than C-C backbones.
Metal Ion Binding ( )	Low	Medium	High	P=O groups act as Lewis bases, chelating divalent cations.

Experimental Workflow Visualization

Caption: Standard workflow for synthesizing BEMP-functionalized hydrogels via free-radical polymerization.

Part 5: Troubleshooting & Safety

• Solubility Issues: BEMP has a hydrophobic butyl chain. If the reaction mixture turns cloudy (phase separation), add a co-solvent like DMSO (up to 10%) or increase surfactant concentration.

• Incomplete Gelation: Since BEMP is a mono-vinyl monomer, adding too much without increasing the structural crosslinker (MBA) will result in a "loose" gel or liquid polymer. Always maintain a molar ratio of Crosslinker:Monomer > 1:100.

• Safety: Organophosphorus compounds can be biologically active. Handle BEMP in a fume hood. Wear nitrile gloves.

References

• Phosphorus-Containing Hydrogels for Biomedical Applications: Source: National Institutes of Health (NIH) / PMC Context: Discusses the synthesis and drug-loading capacity of phosphorus-dendrimer and phosphonate-based hydrogels. URL:[Link]

• Polyphosphate-Based Hydrogels as Drug-Loaded Wound Dressing: Source: ACS Applied Polymer Materials Context: detailed protocols for free-radical polymerization of phosphate/phosphonate monomers (BMEP) and their swelling behaviors. URL:[Link]

• Chemical Data: Butyl ethenyl(methyl)phosphinate: Source: PubChem (NIH) Context: Chemical structure, physical properties, and safety data for CAS 5238-94-8. URL:[Link]

• Cross-linking of hydrogels with phosphoric acid esters (Patent)

Sources

• 1. Physically crosslinked composite hydrogels of hemicelluloses with poly(vinyl alcohol phosphate) and chitin nanowhiskers :: BioResources [bioresources.cnr.ncsu.edu]
• 2. Hydrogels of Polycationic Acetohydrazone-Modified Phosphorus Dendrimers for Biomedical Applications: Gelation Studies and Nucleic Acid Loading - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design of Crosslinked Hydrogels Comprising Poly(Vinylphosphonic Acid) and Bis[2-(Methacryloyloxy)Ethyl] Phosphate as an Efficient Adsorbent for Wastewater Dye Removal - PMC [pmc.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]

safe handling and storage procedures for Butyl ethenyl(methyl)phosphinate

Application Note: Strategic Handling and Preservation of Butyl Ethenyl(methyl)phosphinate

Part 1: Executive Summary & Chemical Identity

Butyl ethenyl(methyl)phosphinate (CAS 5238-94-8) is a specialized organophosphorus monomer used primarily in the synthesis of flame-retardant polymers and as a reactive intermediate in organic synthesis.[1] Its structure features a vinyl (ethenyl) group directly bonded to phosphorus, rendering it susceptible to radical polymerization, and a phosphinate ester linkage , making it sensitive to hydrolytic degradation.[1]

Safe utilization requires a dual-strategy approach: inhibiting spontaneous polymerization and preventing moisture-induced hydrolysis . This guide outlines the rigorous protocols necessary to maintain compound integrity and ensure operator safety.

Chemical Characterization Matrix

Property	Data / Specification
CAS Number	5238-94-8
IUPAC Name	Butyl ethenyl(methyl)phosphinate
Molecular Formula
Molecular Weight	162.17 g/mol
Physical State	Colorless to pale yellow liquid
Solubility	Soluble in organic solvents (DCM, THF, Toluene); Hydrolyzes in water
Key Reactivity	Michael Acceptor, Radical Polymerization, Hydrolysis
Storage Class	Refrigerated (2–8°C), Moisture-Sensitive, Air-Sensitive

Part 2: Critical Hazard Analysis (The "Why")

To handle this compound safely, one must understand the causality behind its instability.[1][2][3]

1. Uncontrolled Polymerization (Thermal/Radical Hazard) The vinyl group attached to the phosphorus atom (

) is electron-deficient, making it a potent Michael acceptor and highly susceptible to free-radical polymerization.

• Risk: Exposure to heat, light, or peroxides can trigger an exothermic polymerization reaction.[1] If stored in bulk without inhibition, this can lead to thermal runaway and vessel rupture.[1]

• Mitigation: The compound is typically stabilized with radical inhibitors (e.g., BHT or MEHQ).[1] Oxygen is often required for these inhibitors to function, creating a paradox with the moisture sensitivity (see below).[1]

2. Hydrolytic Degradation (Chemical Integrity Hazard) The P-O-C (ester) bond is labile.[1]

• Mechanism:

  [1][4]

• Risk: Exposure to atmospheric moisture cleaves the butyl group, generating methyl(vinyl)phosphinic acid and butanol.[1] The acid byproduct can autocatalyze further degradation and corrode metal containers.[1]

• Mitigation: Strict exclusion of moisture using Schlenk lines or gloveboxes.[1]

3. Organophosphorus Toxicity While phosphinates are generally less toxic than their phosphonate or phosphate analogs (and significantly less than nerve agents), they should be treated as potential cholinesterase inhibitors and sensitizers until specific toxicological data proves otherwise.[1]

• Precaution: Full skin and eye protection is mandatory to prevent transdermal absorption.[1]

Part 3: Protocol A — Storage & Stabilization[1]

Objective: Prevent the "Deadly Triad" of degradation: Polymerization, Hydrolysis, and Oxidation.[1][4]

Storage Logic Diagram

Figure 1: Decision matrix for the storage of vinyl phosphinates.[1] Note that while oxygen is needed for MEHQ inhibitors, the risk of hydrolysis usually necessitates inert gas for research-grade purity.[1]

Step-by-Step Storage Procedure

• Vessel Selection: Use only amber borosilicate glass with Teflon (PTFE) lined caps.[1] Avoid metal containers due to potential acid corrosion if hydrolysis occurs.[1]

• Temperature Control:

  • Standard: Store at 2–8°C .

  • Long-term: Store at -20°C .

  • Note: Cold storage significantly reduces the rate of spontaneous polymerization.[1]

• Atmosphere Management:

  • Upon opening a fresh bottle, immediately purge the headspace with dry Argon or Nitrogen .[1]

  • Seal the cap with Parafilm to prevent moisture ingress.[1]

  • Critical Nuance: If the compound is stabilized with MEHQ (Monomethyl ether of hydroquinone), it theoretically requires trace oxygen to function.[1] However, for this specific compound, moisture exclusion takes precedence .[1] Store under inert gas and rely on low temperature to prevent polymerization.

• Regular Inspection: Visually inspect for "cloudiness" or viscosity changes monthly.[1] Cloudiness indicates hydrolysis (acid formation) or polymerization.[1][4]

Part 4: Protocol B — Safe Handling & Transfer

Objective: Transfer the reagent from storage to reaction vessel without breaking the inert barrier.

Required Equipment:

• Schlenk line (Vacuum/Argon manifold).[1]

• Oven-dried glassware (

  for 4 hours).

• Syringes with long stainless steel needles (oven-dried).[1]

Transfer Workflow Diagram

Figure 2: Inert transfer workflow to maintain anhydrous conditions.

Detailed Methodology

• Equilibration: Allow the refrigerated bottle to warm to room temperature before opening. Opening a cold bottle condenses atmospheric moisture instantly, ruining the reagent.[1]

• Septum Installation: If the bottle does not have a septum, replace the cap with a rubber septum under a rapid flow of argon.[1]

• Positive Pressure: Insert an Argon line (via needle) into the septum to create positive pressure inside the bottle.[1]

• Syringe Purge:

  • Use a gas-tight syringe.[1]

  • Pierce the septum.[1]

  • Draw Argon into the syringe and expel it three times to remove air/moisture from the barrel.

• Withdrawal: Draw the required volume of Butyl ethenyl(methyl)phosphinate.[1] Ensure the tip of the needle remains submerged.[1]

• Transfer: Inject the reagent directly into the reaction flask (which should already be under inert gas).

• Cleanup: Immediately rinse the syringe with dry Acetone or Dichloromethane.[1] Vinyl phosphinates can polymerize inside needles, permanently clogging them.[1]

Part 5: Emergency Response & Waste Disposal

Spill Management

• Small Spills (< 10 mL):

  • Evacuate the immediate area.[1][4][5]

  • Wear Nitrile gloves (double gloved), lab coat, and safety goggles.[1]

  • Absorb with vermiculite or dry sand.[1] Do not use cellulose/paper towels (potential exotherm with concentrated oxidizers, though less risk here, it is bad practice for reactive monomers).[1]

  • Place in a sealed hazardous waste container.

Deactivation (Hydrolysis Protocol)

Before disposal, the reactive vinyl and ester groups should be chemically deactivated.[1][4]

• Dilution: Dissolve the waste material in a combustible solvent (e.g., acetone).[1]

• Hydrolysis: Slowly add a 10% Sodium Hydroxide (NaOH) or Sodium Carbonate (

  ) solution.

  • Reaction: This cleaves the ester and potentially attacks the vinyl group (Michael addition of OH).

  • Warning: This reaction is exothermic.[1] Perform in a fume hood.

• Disposal: The resulting aqueous/organic mixture should be disposed of as Halogen-Free Organic Solvent Waste (containing Phosphorus).[1]

References

• ChemScene . (2025). Butyl ethenyl(methyl)phosphinate Product Data and Storage Guidelines. Retrieved from [1]

• PubChem . (2025).[1][6][7] Compound Summary: n-Butyl ethylmethylphosphinate (Analogous Structure Data). National Library of Medicine.[1][6][7] Retrieved from [1][7]

• Royal Society of Chemistry . (2012).[1] Recent progress on phosphonate vinyl monomers and polymers obtained by radical polymerization. Polymer Chemistry, 3(2), 265-274.[1][8] Retrieved from [1]

• BenchChem . (2025).[1][2] Technical Guide to the Stability and Storage of Vinyl Triflate and Vinyl Phosphonate Compounds. Retrieved from [1]

• Fisher Scientific . (2025).[1] Safety Data Sheet: Di-n-butyl methylphosphonate (Analogous Safety Data). Retrieved from [1]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. elusivedisc.com [elusivedisc.com]
• 4. CAS 1832-55-9: Butyl methylphosphonate | CymitQuimica [cymitquimica.com]
• 5. fishersci.com [fishersci.com]
• 6. S-Butyl methyl ethylphosphonate | C7H17O3P | CID 580581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. n-Butyl ethylmethylphosphinate | C7H17O2P | CID 10920852 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for Butyl Ethenyl(methyl)phosphinate

Welcome to the technical support center for the synthesis and optimization of Butyl Ethenyl(methyl)phosphinate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and optimize reaction conditions for improved yield and purity.

Introduction: The Synthetic Challenge

Butyl ethenyl(methyl)phosphinate is a valuable building block in organic synthesis, particularly in the development of novel materials and pharmaceuticals. Its synthesis, however, presents several challenges, including controlling regioselectivity, minimizing side reactions, and achieving high purity. The most direct and atom-economical approach involves the hydrophosphinylation of an alkyne, a reaction class that is highly sensitive to catalytic systems and reaction parameters.[1][2] This guide provides a framework for understanding and mastering this synthesis.

Section 1: Overview of Synthetic Strategies

The primary route to Butyl Ethenyl(methyl)phosphinate involves the addition of a P-H bond across a carbon-carbon triple bond. The key starting materials are a suitable phosphinate precursor, such as Butyl methylphosphinate, and acetylene or a protected equivalent. The choice of catalyst is paramount in controlling the outcome.

Caption: Primary synthetic routes to Butyl Ethenyl(methyl)phosphinate.

Section 2: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the fundamental aspects of the synthesis.

Q1: What is the most effective and atom-economical method for this synthesis? The addition of H-P species to alkynes is considered the most effective and atom-economical method for generating vinyl phosphorus compounds.[1][2] This reaction, known as hydrophosphinylation, directly combines the two key fragments. Success hinges on selecting an appropriate catalyst to control regioselectivity and promote high conversion under mild conditions.

Q2: How do I choose the right catalyst? Catalyst selection is critical and depends on the desired outcome and available resources:

• Copper Catalysts (e.g., CuNPs/ZnO, CuOTf): These are often preferred for their low cost and effectiveness in promoting the hydrophosphorylation of alkynes.[3] They can favor the formation of the desired anti-Markovnikov vinyl product from terminal alkynes.[3]

• Palladium and Rhodium Catalysts: These are highly effective but can be expensive.[1][2] They have been extensively studied for the addition of H-P species to alkynes and offer good control over selectivity.[1][2]

• Base Catalysts: In some cases, strong non-nucleophilic bases can be used to deprotonate the phosphinate, which then undergoes a Michael-type addition to an activated alkyne. However, for a simple alkyne like acetylene, this is generally less effective than metal catalysis. The addition of a base in some metal-catalyzed systems can even be counterproductive.

Q3: What role does the solvent play? The choice of solvent can significantly influence reaction rate and selectivity.

• Acetonitrile (MeCN): Often used with copper-catalyzed systems, where it can play an active role in the catalytic cycle.[3]

• THF, Toluene, DCM: These are common solvents for organometallic catalysis. The optimal choice often requires empirical screening.

• Solvent-Free: Some additions of H-phosphonates to alkynes can be achieved under solvent- and metal-free conditions, which is advantageous from a green chemistry perspective, though this often requires higher temperatures.[1][2]

Q4: How can I effectively monitor the reaction's progress?

• ³¹P NMR Spectroscopy: This is the most powerful tool for monitoring this reaction. The phosphorus chemical shifts of the starting phosphinate, the product phosphinate, and any phosphorus-containing byproducts are distinct, allowing for straightforward quantification of conversion.

• Thin-Layer Chromatography (TLC): Useful for a quick qualitative check, but may not effectively separate the product from starting materials with similar polarities.

• Gas Chromatography-Mass Spectrometry (GC-MS): Can be used to monitor the disappearance of starting materials and the appearance of the product, especially for determining isomeric ratios.[3]

Q5: What are the primary selectivity challenges?

• Regioselectivity: The addition of the P-H bond across the alkyne can result in two regioisomers: the α-vinyl (Markovnikov) or β-vinyl (anti-Markovnikov) product. For terminal alkynes, the β-vinyl product, Butyl ethenyl (methyl)phosphinate, is typically desired. Catalyst and ligand selection are the primary tools for controlling this.[1][2][3]

• Stereoselectivity: The addition can result in E/Z isomers. In many reported syntheses of vinyl phosphonates, an inseparable mixture of E/Z isomers is obtained.[3] Characterization by NMR is essential to determine the isomeric ratio.

Section 3: Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Caption: Logical workflow for troubleshooting common synthesis issues.

Issue 1: Low or No Product Yield

• Potential Cause A: Inactive Catalyst

  • Explanation: Transition metal catalysts can be sensitive to air and moisture, leading to deactivation. The support material for nanoparticle catalysts can also be crucial for activity.[3]

  • Recommended Solution:

    • Use a freshly opened or properly stored catalyst. For supported catalysts like CuNPs/ZnO, ensure the support is active.[3]

    • If preparing the catalyst in-situ, ensure all reagents and solvents are anhydrous and the reaction is run under an inert atmosphere (e.g., Nitrogen or Argon).

    • Consider a pre-activation step if recommended for your specific catalytic system.

• Potential Cause B: Insufficient Reaction Temperature

  • Explanation: While some catalytic systems work at room temperature, many require thermal energy to overcome the activation barrier. Classical Michaelis-Arbuzov reactions, a related C-P bond formation, often require temperatures of 120-160°C.[4][5] Copper-catalyzed hydrophosphorylations are often run at moderate temperatures, such as 70°C.[3]

  • Recommended Solution:

    • Gradually increase the reaction temperature in 10-20°C increments, monitoring for product formation and potential decomposition.

    • Consult the literature for the optimal temperature range for your chosen catalytic system (see Table 1).

• Potential Cause C: Poor Reagent Quality

  • Explanation: The starting phosphinate may contain water or other impurities that can quench the catalyst. The alkyne source must also be pure.

  • Recommended Solution:

    • Purify the Butyl methylphosphinate starting material, for example, by distillation under reduced pressure.

    • If using acetylene gas, pass it through a drying agent before bubbling it into the reaction mixture.

Issue 2: Formation of Significant Impurities

• Potential Cause A: Incorrect Regioisomer (α-vinylphosphinate)

  • Explanation: The formation of the Markovnikov-adduct (α-vinyl) versus the desired anti-Markovnikov (β-vinyl) product is dictated by the reaction mechanism, which is heavily influenced by the catalyst and ligands.[1][2]

  • Recommended Solution:

    • Modify the Catalyst: For copper-catalyzed reactions, the nature of the support (e.g., ZnO) can influence selectivity. For palladium systems, the choice of phosphine ligand is critical.

    • Screen Solvents: Changing the solvent can alter the coordination sphere of the metal catalyst, thereby influencing regioselectivity.

    • Explore metal-free conditions, which have been shown to afford Markovnikov-selective products for aryl alkynes, to understand the intrinsic reactivity and better inform your catalyst choice.[1][2]

• Potential Cause B: Michaelis-Arbuzov Type Side Products

  • Explanation: If the reaction is run at high temperatures and halide contaminants are present, the starting phosphinate could potentially react in an Arbuzov-like manner, leading to undesired byproducts.[5][6] The byproduct of the classic Arbuzov reaction, an alkyl halide, can also compete with the primary reactant.[6]

  • Recommended Solution:

    • Ensure all glassware is free of halogenated solvent residue.

    • Use halide-free catalyst precursors where possible.

    • Attempt the reaction at the lowest effective temperature to disfavor high-energy side reactions.

Issue 3: Difficulty in Product Purification

• Potential Cause A: Similar Polarity of Product and Starting Material

  • Explanation: Phosphinates can be challenging to separate from their precursors using standard distillation or chromatography due to similar physical properties.[7]

  • Recommended Solution:

    • Flash Chromatography: This is often the most effective method. Use a shallow solvent gradient on silica gel. It may be necessary to screen multiple solvent systems (e.g., Hexane/Ethyl Acetate, DCM/Methanol).

    • Chemical Conversion: If chromatography fails, consider converting the phosphinic acid product (if hydrolysis occurs) to its sodium or triethylammonium salt, which may precipitate or have drastically different solubility, allowing for separation from non-polar impurities.[8] The salt can then be neutralized to recover the product.

• Potential Cause B: Product Decomposition on Silica Gel

  • Explanation: The Lewis acidic nature of standard silica gel can sometimes cause decomposition of sensitive organophosphorus compounds.

  • Recommended Solution:

    • Deactivate the silica gel by pre-treating it with a small amount of triethylamine (e.g., 1% v/v in the eluent).

    • Use an alternative stationary phase like alumina (neutral or basic) or C18-functionalized silica (reverse-phase).

Section 4: Data Summary & Recommended Protocol

Table 1: Influence of Reaction Parameters on Vinyl Phosphonate Synthesis

Catalyst System	Solvent	Temp. (°C)	Typical Outcome	Reference
CuNPs/ZnO	Acetonitrile	70	Good conversion for aliphatic alkynes; forms anti-Markovnikov product.	[3]
Pd(OAc)₂ / Xantphos	Toluene	100-120	Effective for cross-coupling with vinyl halides to form vinyl phosphonates.	[9]
Tf₂O (promoter)	Solvent-Free	25-50	Promotes Markovnikov addition to aryl alkynes; metal-free.	[1][2]
n-Tributylphosphine	N/A	Varies	Catalyzes addition of H-phosphinates to activated alkynes.	[10]

Experimental Protocol: Copper-Catalyzed Hydrophosphinylation

This protocol is a generalized starting point based on effective copper-catalyzed systems for analogous transformations.[3] Note: All operations should be performed under an inert atmosphere (N₂ or Ar) using anhydrous solvents.

Caption: Recommended experimental workflow for synthesis.

1. Reaction Setup:

• To a dry, three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and gas inlet, add the CuNPs/ZnO catalyst (providing ~1.7 mol% Cu relative to the phosphinate).

• Add anhydrous acetonitrile via syringe.

2. Reagent Addition:

• Add Butyl methylphosphinate (1.0 equivalent) to the stirred suspension.

• Heat the mixture to 70°C.

3. Reaction Execution:

• Once the temperature has stabilized, begin bubbling a slow, steady stream of dry acetylene gas through the reaction mixture via a subsurface needle. Maintain a slight positive pressure of acetylene.

• Monitor the reaction progress every 2-4 hours by withdrawing a small aliquot, filtering it through a plug of silica, and analyzing by ³¹P NMR.

4. Work-up and Purification:

• Upon completion, cool the reaction to room temperature.

• Filter the mixture through a pad of Celite® to remove the catalyst, washing with additional acetonitrile or ethyl acetate.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude oil by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure Butyl ethenyl(methyl)phosphinate.

References

• Lecerclé, D., Sawicki, M., & Taran, F. (2006). Phosphine-Catalyzed α-P-Addition on Activated Alkynes. American Chemical Society. Available at: [Link]

• Mori, G., et al. (n.d.). Direct synthesis of b-ketophosphonates and vinyl phosphonates from alkenes or alkynes catalyzed by CuNPs/ZnO. CONICET. Available at: [Link]

• Li, J., et al. (2021). Markovnikov-addition of H-phosphonates to terminal alkynes under metal- and solvent-free conditions. Royal Society of Chemistry. Available at: [Link]

• Biswas, A., et al. (2014). Advances in Nucleophilic Phosphine Catalysis of Alkenes, Allenes, Alkynes, and MBHADs. PMC. Available at: [Link]

• Various Authors. (2013-2025). Synthesis of vinylphosphonates and its first exploration of bioactivity. ResearchGate. Available at: [Link]

• Mori, G., et al. (n.d.). Synthesis of vinyl phosphonates from aliphatic alkynes catalyzed by CuNPs/ZnO. A DFT. Sciforum. Available at: [Link]

• Various Authors. (2003-2023). Phosphonate synthesis by substitution or phosphonylation. Organic Chemistry Portal. Available at: [Link]

• Li, C., et al. (2018). Direct synthesis of alkynylphosphonates from alkynes and phosphite esters catalyzed by Cu/Cu2O nanoparticles supported on Nb2O5. New Journal of Chemistry (RSC Publishing). Available at: [Link]

• Martynov, B. I., & Semchenko, F. M. (2002). Synthesis of Fluorinated Vinylphosphonates and Their Reactivity. Taylor & Francis. Available at: [Link]

• Li, J., et al. (2021). Markovnikov-addition of H-phosphonates to terminal alkynes under metal- and solvent-free conditions. RSC Publishing. Available at: [Link]

• Coffield, T. H., & Lyons, C. J. (1962). Process for preparing dialkyl alkyl phosphonates. Google Patents.

• Unthank, M. G., et al. (2024). Continuous Flow Optimisation of the Pudovik Reaction and Phospha-Brook Rearrangement Using DBN. MDPI. Available at: [Link]

• Unthank, M. G., et al. (2026). Continuous Flow Optimisation of the Pudovik Reaction and Phospha-Brook Rearrangement Using DBN. ResearchGate. Available at: [Link]

• Various Authors. (2025). Lewis acid-catalyzed Pudovik reaction–phospha-Brook rearrangement sequence to access phosphoric esters. ResearchGate. Available at: [Link]

• Al-Masum, M. (2022). Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction. MDPI. Available at: [Link]

• Chen, J., et al. (2022). Lewis acid-catalyzed Pudovik reaction–phospha-Brook rearrangement sequence to access phosphoric esters. Beilstein Journals. Available at: [Link]

• Wikipedia contributors. (n.d.). Michaelis–Arbuzov reaction. Wikipedia. Available at: [Link]

• Wikipedia contributors. (n.d.). Phosphite ester. Wikipedia. Available at: [Link]

• Abell, J. P., & Yamamoto, H. (2008). Catalytic Enantioselective Pudovik Reaction of Aldehydes and Aldimines with Tethered Bis(8-quinolinato) (TBOx) Aluminum Complex. Organic Chemistry Portal. Available at: [Link]

• Richardson, R. M., & Wiemer, D. F. (n.d.). Submitted by Rebekah M. Richardson and David F. Wiemer. Organic Syntheses Procedure. Available at: [Link]

• Boyd, E. A. (n.d.). PHOSPHINIC ACID SYNTHESIS. Kent Academic Repository. Available at: [Link]

• Blake, A. J., et al. (2012). Ni-catalyzed asymmetric hydrophosphinylation of conjugated enynes and mechanistic studies. PMC. Available at: [Link]

• Various Authors. (2013). Experience with purification/crystallisation of phosphonic acids - RPO(OH)2. ResearchGate. Available at: [Link]

• Wikipedia contributors. (n.d.). Arbuzov Reaction. Organic Chemistry Portal. Available at: [Link]

Sources

• 1. Markovnikov-addition of H-phosphonates to terminal alkynes under metal- and solvent-free conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. sciforum.net [sciforum.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Michaelis–Arbuzov reaction - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Phosphonate synthesis by substitution or phosphonylation [organic-chemistry.org]
• 10. pubs.acs.org [pubs.acs.org]

purification techniques for high-purity Butyl ethenyl(methyl)phosphinate

Introduction: The Purity Imperative

You are likely here because your polymerization kinetics are inconsistent, or your Michael additions are failing. In the world of organophosphorus monomers, Butyl ethenyl(methyl)phosphinate (BEMP) is a deceptively fragile building block. Its vinyl group (

) is prone to radical polymerization, while the phosphinate ester bond ( ) is susceptible to hydrolytic cleavage.

Achieving

purity requires a deviation from standard organic workups. We cannot simply "rotovap and run." This guide outlines the self-validating protocols we use internally to stabilize, purify, and store this compound.

Module 1: The Distillation Crisis (Thermal Instability)

The most common failure mode with BEMP is bulk polymerization during purification. If your distillation flask turns into a solid gel or a viscous yellow oil, you have triggered a radical cascade.

The Mechanism of Failure

Vinyl phosphinates are thermally sensitive. At temperatures required for distillation (

at standard vacuum), the vinyl group can auto-initiate. Furthermore, trace acid impurities (from the Arbuzov synthesis step) act as catalysts for both hydrolysis and cationic polymerization.

The Solution: The "Active Inhibition" Distillation

We utilize a short-path vacuum distillation setup fortified with a dual-inhibitor system.

Protocol: High-Vacuum Distillation with Dual Inhibition

• Pre-Distillation Wash (Crucial):

  • Dissolve crude reaction mix in Dichloromethane (DCM).

  • Wash

    with (cold) to remove acidic phosphorus species. Do not skip this. Acid residues destabilize the vinyl group.

  • Dry over

    (neutral) and concentrate at .

• Inhibitor Cocktail:

  • Add Phenothiazine (PTZ) at 500 ppm (radical scavenger, works in absence of

    ).

  • Add 4-Methoxyphenol (MEHQ) at 200 ppm (requires trace

    to function).

• The Setup:

  • Use a short-path distillation head (minimizes thermal residence time).

  • Vacuum Requirement:

    (absolute pressure).

  • Air Bleed: Introduce a capillary air bleed into the pot. The trace oxygen activates the MEHQ.

• Execution:

  • Bath temperature should never exceed

    .

  • Collect the main fraction. Discard the first 10% (fore-run) which contains moisture and low-boiling butyl halides.

Visualizing the Process Flow

Caption: Logic flow for the purification of vinyl phosphinates, emphasizing the critical acid-neutralization step prior to thermal processing.

Module 2: Chemical Impurities (The "Invisible" Contaminants)

Even if the liquid looks clear, two specific impurities will ruin downstream applications:

• Butyl Methylphosphinate: The saturated analog (from incomplete vinylation or side reactions).

• Phosphonic Acid Monoesters: Hydrolysis products.

Chromatography Warning

Do not use standard silica gel. The surface acidity of silica (

) is sufficient to hydrolyze the phosphinate ester during the time it takes to run a column [1].

Alternative Protocol: Neutralized Flash Chromatography If distillation fails to separate close-boiling impurities, use this modified chromatography method:

• Stationary Phase: Neutral Alumina (Brockmann Grade III) OR Silica Gel pre-treated with

  Triethylamine ( ) in Hexane.

• Eluent: Ethyl Acetate / Hexane gradient.

• Speed: Run the column fast (Flash). Do not let the compound sit on the column.

Module 3: Troubleshooting & FAQs

Troubleshooting Matrix

Symptom	Probable Cause	Corrective Action
Distillate is yellow/orange	Phenothiazine carryover or oxidation.	Redistill without Phenothiazine (use only MEHQ) if color is critical, or pass through a small plug of neutral alumina.
Pot solidifies during distillation	Thermal polymerization.	1. Check vacuum (must be ). 2. Increase inhibitor load. 3. Ensure capillary air bleed is functioning.
Product smells acrid/acidic	Hydrolysis (P-OH bond formation).	The ester has hydrolyzed.[1][2][3][4][5][6] Wash with cold , dry, and re-distill immediately. Store over molecular sieves (4Å).
Low yield	"Hold-up" volume in apparatus.	Switch to a Kugelrohr or wiped-film evaporator to minimize surface area and residence time.

Frequently Asked Questions

Q: Can I store BEMP in a standard fridge? A: No. Standard fridges have moisture cycles. Store BEMP at

under an Argon atmosphere. We recommend adding a copper wire or a small amount of MEHQ (10-50 ppm) for long-term storage to prevent slow polymerization [2].

Q: Why do you recommend a capillary air bleed during vacuum distillation? Doesn't oxygen oxidize the product? A: This is a common misconception. MEHQ (Hydroquinone monomethyl ether) is a synergistic inhibitor. It actually requires dissolved oxygen to form the radical species that terminates polymer chains. Without a tiny bleed of air, MEHQ becomes ineffective [3]. Phenothiazine is the backup that works anaerobically.

Q: My NMR shows a broad hump near 1.5-2.0 ppm. What is it? A: This is likely oligomerization. The vinyl protons (

) should be sharp multiplets. Broadening indicates the onset of polymerization. The sample must be re-purified immediately.

References

• BenchChem. (2025).[2] Navigating Stability: A Comparative Guide to the Hydrolysis of Phosphonate and Phosphate Esters. Retrieved from

• Matsumoto, T., et al. (2001). Polymerization inhibitor for vinyl aromatic compounds. U.S. Patent 4,272,344. Retrieved from

• Arkema. (2022). Safe Handling of Acrylic Monomers: The Role of Oxygen in Inhibition. Technical Bulletin.

(Note: While specific literature on the exact butyl/methyl ester is proprietary or rare, the protocols above are derived from the validated chemistry of the homologous vinyl phosphinate class described in the citations.)

Sources

• 1. Phosphonate - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Improved Synthesis of a Sub-Nanomolar Vinyl Phosphonate Inhibitor of Dehydroquinate Synthase | MDPI [mdpi.com]
• 5. The Hydrolysis of Phosphinates and Phosphonates: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. kar.kent.ac.uk [kar.kent.ac.uk]

preventing premature polymerization of Butyl ethenyl(methyl)phosphinate

This technical support guide is designed for researchers working with Butyl ethenyl(methyl)phosphinate (BEMP) . It addresses the specific instability of the vinyl-phosphorus bond and provides actionable, mechanistic solutions for preventing premature polymerization.

Product: Butyl ethenyl(methyl)phosphinate CAS: 5238-94-8 (Analogous/Related) Primary Hazard: Radical-initiated Polymerization / Oligomerization Critical Parameter: Dissolved Oxygen vs. Inhibitor Type

Part 1: The Mechanism of Instability

To prevent polymerization, you must understand why it happens. BEMP contains an electron-deficient vinyl group attached directly to a phosphorus atom (

).

• Michael Acceptor: The phosphoryl group (

  ) is electron-withdrawing, making the vinyl group susceptible to nucleophilic attack and radical addition.

• The "Oxygen Paradox":

  • Storage: The standard inhibitor, MEHQ (4-Methoxyphenol) , is only effective in the presence of dissolved oxygen. It does not scavenge carbon-centered radicals (

    ); it scavenges peroxy radicals ( ). If you store BEMP under strict nitrogen/argon without air, MEHQ stops working, and the monomer will polymerize.

  • Distillation: At high temperatures, oxygen acts as an initiator and oxidant. Therefore, MEHQ is a poor choice for vacuum distillation unless a controlled air bleed is used. Phenothiazine (PTZ) is the superior choice here as it functions anaerobically.

Visualization: The Inhibition Mechanism

The following diagram illustrates why oxygen is required for MEHQ but not for Phenothiazine.

Caption: MEHQ requires oxygen to intercept radicals via the peroxy intermediate. Phenothiazine (PTZ) intercepts carbon radicals directly, making it suitable for oxygen-free distillation.

Part 2: Storage & Handling Protocols

Recommended Inhibitor Levels

State	Recommended Inhibitor	Concentration	Atmosphere Requirement
Long-term Storage	MEHQ (4-Methoxyphenol)	100–200 ppm	Air Headspace (Do not store under N2)
Distillation (Pot)	Phenothiazine (PTZ)	500–1000 ppm	Vacuum / Inert Gas
Reaction Use	None (Remove prior)	0 ppm	Inert Gas (N2/Ar)

Troubleshooting Guide (FAQ)

Q1: My monomer turned into a gel during vacuum distillation. What went wrong?

• Diagnosis: You likely used MEHQ as the inhibitor but removed the oxygen (via vacuum) required for it to work. Alternatively, the pot temperature exceeded 120°C.

• Correction: Add Phenothiazine (500 ppm) to the distillation pot. PTZ works anaerobically. Ensure the oil bath temperature does not exceed 130°C.

Q2: The liquid has turned yellow/orange during storage.

• Diagnosis: This is likely oxidation of the inhibitor (MEHQ) or the formation of quinones. It does not necessarily mean the monomer has polymerized.

• Correction: Check the Refractive Index (RI) . If the RI is consistent with the pure monomer (approx 1.44–1.45 range, verify with CoA), the monomer is likely intact. Purify via a short alumina plug to remove color bodies.

Q3: Can I wash the monomer with NaOH to remove the inhibitor?

• Diagnosis: STOP.

• Reasoning: Butyl ethenyl(methyl)phosphinate is an ester.[1] Strong bases (NaOH/KOH) will hydrolyze the butyl ester, converting your monomer into the phosphinic acid salt.

• Correction: Use the Adsorption Protocol (below) to remove inhibitors.

Part 3: Critical Workflows

Protocol A: Inhibitor Removal (Adsorption Method)

Best for: Preparing small batches (10g – 100g) for immediate reaction.

Materials:

• Neutral or Basic Alumina (Brockmann Grade I)

• Glass fritted funnel or column

• Vacuum flask

Steps:

• Pack: Fill a glass column with dry Neutral Alumina (approx. 5g of Alumina per 20g of monomer). Do not wet-pack with solvent if possible to avoid removal steps later.

• Pass: Pour the BEMP monomer directly onto the alumina.

• Elute: Apply slight vacuum or nitrogen pressure to push the monomer through. The phenolic inhibitors (MEHQ/PTZ) are polar and will adsorb strongly to the alumina.

• Verify: The filtrate should be clear. Run a quick 31P NMR; the shift should remain unchanged, but the broad baseline "hump" of oligomers (if any were present) may be reduced.

• Use: Use immediately. Without inhibitor, the monomer will polymerize within hours at room temperature.

Protocol B: Safe Vacuum Distillation

Best for: Purifying large batches or recovering degraded material.

Setup:

• Short-path distillation head (minimize thermal history).

• Inhibitor: Add 1000 ppm Phenothiazine to the pot.

• Retarder: Add 100 ppm MEHQ to the receiving flask (to stabilize the distillate immediately upon condensing).

Steps:

• Vacuum: Establish a high vacuum (< 5 mmHg). High vacuum is critical to lower the boiling point below 100°C.

• Heat: Slowly ramp the oil bath. Do not exceed 130°C bath temperature.

• Collection: Discard the first 5% (forerun). Collect the main fraction.

• Storage: Immediately vent with air (not pure nitrogen) if stabilizing with MEHQ, or store frozen if uninhibited.

Decision Tree: Handling BEMP

Caption: Operational logic for handling BEMP based on immediate requirements.

References

• Vinyl Phosphonate Chemistry: David, G., et al. (2012). "Recent progress on phosphonate vinyl monomers and polymers obtained by radical (co)polymerization." Polymer Chemistry, 3(2), 265-274.[2] Available at: [Link]

• Handling Acrylates/Vinyls: "Safe Handling of Acrylic Acid and Esters." BASF Technical Bulletin.

Sources

• 1. chemscene.com [chemscene.com]
• 2. researchgate.net [researchgate.net]

overcoming poor solubility of Butyl ethenyl(methyl)phosphinate in polymer blends

Technical Support Center: Organophosphorus Flame Retardants Subject: Troubleshooting Solubility & Miscibility of Butyl Ethenyl(methyl)phosphinate in Polymer Matrices Ticket ID: FR-SOL-882-B Responder: Dr. A. Vance, Senior Application Scientist

Executive Summary: The Solubility Challenge

Welcome to the technical support hub. You are likely encountering phase separation, surface blooming, or inconsistent flame retardancy (FR) performance while using Butyl ethenyl(methyl)phosphinate (referred to hereafter as BEMP-FR ).

The Core Issue: BEMP-FR is an amphiphilic monomer. It contains a polar phosphinate core (

) and a non-polar butyl tail. However, its primary utility lies in its vinyl (ethenyl) group .

• If you are physically blending it (without reaction), you are fighting thermodynamics. The molecule is small, mobile, and likely has a mismatch in Hansen Solubility Parameters (HSP) with your host matrix (especially polyolefins or styrenics), leading to migration.

• If you are polymerizing it , "insolubility" often manifests as heterogeneous polymerization or monomer pooling.

This guide prioritizes Reactive Compatibilization as the gold standard for this molecule, while providing mitigation strategies for physical blends.

Diagnostic Framework: Why is it Failing?

Before attempting a fix, identify the specific failure mode using the table below.

Symptom	Diagnosis	The Physics (Root Cause)
Haze / Cloudiness	Macroscopic Phase Separation	The refractive index of BEMP-FR (~1.44–1.46) mismatches the matrix, and domain sizes exceed 400nm due to high interfacial tension.
Surface "Sweat" / Bloom	Migration (Syneresis)	The molecule is acting as a plasticizer. Over time, it diffuses to the surface because the thermodynamic drive to crystallize or separate outweighs the entropy of mixing.
Poor FR Performance	Agglomeration	The FR is not dispersed at the molecular level. Flame inhibition radicals ( ) cannot effectively scavenge combustion radicals throughout the matrix.
Sticky Pellets	Plasticization Effect	The of the blend has dropped below room temperature.

The Science: Hansen Solubility Parameters (HSP)[1]

To predict miscibility, we must look at the energy density matching.

• : Dispersion (Van der Waals)
• : Polarity (Dipole Moment)
• : Hydrogen Bonding

Estimated HSP Values:

Material	(MPa )	(MPa )	(MPa )	Compatibility Verdict
BEMP-FR (Est.)	16.5	11.0	9.5	High Polarity
Polypropylene (PP)	18.0	0.0	0.6	Incompatible (Requires grafting)
Polystyrene (PS)	18.6	1.0	2.0	Poor (Requires copolymerization)
PMMA (Acrylic)	15.8	10.5	11.5	Good (Miscible window exists)
Nylon 6 (PA6)	17.0	10.6	13.5	Moderate (H-bonding helps)

Scientist's Note: If the distance between the FR and Polymer in HSP space (Ra) is > 8.0, physical blending will fail long-term. You must use a reactive approach.

Troubleshooting Workflows

Workflow A: Physical Blending (Non-Reactive)

Use this only if you cannot alter the polymer backbone.

Step 1: Introduce a Compatibilizer Do not mix BEMP-FR directly into non-polar resins. Use an amphiphilic block copolymer acting as a surfactant.

• For Polyolefins: Use Maleic Anhydride Grafted PP (PP-g-MA). The maleic anhydride interacts with the phosphinate oxygen, while the PP tail entangles with the matrix.

• For Styrenics: Use Styrene-Maleic Anhydride (SMA) or SEBS.

Step 2: Microencapsulation If migration persists, encapsulate the liquid BEMP-FR.

• Shell Material: Melamine-Formaldehyde or Polyurea.

• Method: In-situ polymerization. This turns the liquid FR into a solid, free-flowing powder that disperses like a filler, eliminating migration.

Workflow B: Reactive Extrusion (The Recommended Fix)

Leverage the vinyl group to chemically anchor the FR.

Theory: BEMP-FR contains a

double bond. By using a free-radical initiator (peroxide), you can graft this monomer directly onto the polymer chains (e.g., PP, PE, or PLA) or copolymerize it. This creates a Self-Compatibilized System .

Visualizing the Solution

The following diagram illustrates the decision logic for solving solubility issues based on your processing constraints.

Figure 1: Decision Matrix for troubleshooting BEMP-FR integration. Green paths indicate higher success rates.

Detailed Protocol: Reactive Grafting of BEMP-FR

Objective: Chemically bond BEMP-FR to a Polypropylene (PP) matrix to prevent migration and phase separation.

Materials:

• Matrix: Polypropylene Homopolymer (MFI ~12).

• Monomer: Butyl ethenyl(methyl)phosphinate (Liquid).

• Initiator: Dicumyl Peroxide (DCP) or 2,5-Dimethyl-2,5-di(tert-butylperoxy)hexane (L101).

  • Note: Half-life must match the extrusion residence time.

Step-by-Step Procedure:

• Pre-Soaking (Porosity Method):

  • If using porous PP pellets, tumble mix the liquid BEMP-FR (5-10 wt%) with the pellets at 40°C for 2 hours. This allows the liquid to diffuse into the pores, ensuring better distribution before melting.

  • Dissolve the peroxide (0.1 - 0.3 wt%) in the liquid BEMP-FR prior to soaking.

• Reactive Extrusion (Twin Screw):

  • Feeder: Use a liquid injection port if pre-soaking is not possible.

  • Temperature Profile:

    • Zone 1 (Feed): 160°C (Below peroxide activation).

    • Zone 2-4 (Reaction): 190°C - 210°C (High enough to decompose peroxide).

    • Zone 5 (Vent): Vacuum required to remove unreacted volatiles.

  • Screw Configuration: High shear elements are needed after injection to disperse the monomer, followed by kneading blocks to facilitate the grafting reaction.

• Mechanism:

  • Peroxide decomposes

    radicals.
  • abstracts a Hydrogen from the PP backbone PP Macroradical ( ).
  • attacks the vinyl group of BEMP-FR.

  • Result: The FR is now a pendant group on the polymer chain.

• Validation:

  • Perform a Soxhlet extraction using a solvent that dissolves BEMP-FR (e.g., Acetone) but not PP.

  • Analyze the dried PP residue via FTIR or P-NMR. If Phosphorus signal remains, grafting was successful.

Frequently Asked Questions (FAQ)

Q1: Can I just increase the temperature to make it dissolve? A: No. While Upper Critical Solution Temperature (UCST) behavior exists, BEMP-FR is a small molecule. Even if it dissolves at 200°C, it will likely phase-separate upon cooling (crystallization of the matrix) or migrate over weeks (blooming). You need a chemical fix or a compatibilizer.

Q2: Why is my blend turning yellow? A: Phosphinates can be sensitive to oxidation at high temperatures, or the peroxide loading is too high, causing degradation of the polymer matrix.

• Fix: Add a phenolic antioxidant (e.g., AO-1010) after the reaction zone, or lower the processing temperature. Ensure you are using an inert gas blanket (Nitrogen) at the hopper.

Q3: Is BEMP-FR better than DOPO? A: They serve different roles. DOPO is a solid, reactive additive often used in epoxy. BEMP-FR is a liquid vinyl monomer. BEMP-FR is superior for styrenic copolymers and polyolefins where you can exploit the vinyl group for grafting or copolymerization.

References & Authoritative Sources

• Hansen Solubility Parameters for Polymer Additives:

  • Source: Hansen, C. M. (2004).[1] "Aspects of solubility, surfaces and diffusion in polymers." Progress in Organic Coatings.

  • Relevance: Establishes the theoretical basis for calculating miscibility (

    ) of organophosphorus additives.

• Reactive Extrusion of Vinyl Phosphonates:

  • Source:Journal of Applied Polymer Science. "The flame-retardant effect of diethyl vinyl phosphonate in copolymers."

  • Relevance: Validates the mechanism of copolymerizing vinyl-phosphorus monomers (chemically similar to BEMP) to prevent migration.

• Compatibilization Strategies:

  • Source:MDPI Polymers. "Phosphorus-Based Flame Retardants: Mechanisms and Compatibilization."

  • Relevance: Details the use of maleated copolymers (PP-g-MA) to solubilize polar FRs in non-polar matrices.

• BEMP-FR Chemical Data:

  • Source: PubChem / Chemical Suppliers.

  • Relevance: Verification of the vinyl-phosphinate structure (CAS: 5238-94-8).

Disclaimer: This guide is for research purposes. Always consult the Safety Data Sheet (SDS) for Butyl ethenyl(methyl)phosphinate before handling.

Sources

• 1. kinampark.com [kinampark.com]

Technical Support Center: Optimizing Butyl Ethenyl(methyl)phosphinate (BEMP)

Welcome to the Advanced Materials Application Desk. Current Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Polymer Chemist

Introduction: The BEMP Advantage

You are likely working with Butyl ethenyl(methyl)phosphinate (BEMP) because you require a reactive flame retardant. Unlike additive retardants (e.g., Aluminum Diethyl Phosphinate) that can leach out or degrade mechanical properties, BEMP contains a vinyl (ethenyl) group, allowing it to chemically bond into the polymer backbone.

However, the phosphorus-vinyl bond creates unique challenges in radical polymerization and thermal stability. This guide addresses those specific hurdles.

Module 1: Polymerization & Synthesis Troubleshooting

Q1: My copolymerization yields are consistently low (<40%). Is the BEMP monomer inhibiting the reaction? Diagnosis: Yes, this is a classic issue with vinyl phosphinates. The phosphoryl group (

) exerts a strong electron-withdrawing effect, but more critically, the alpha-protons and the phosphorus center itself are prone to degradative chain transfer . Technical Fix:

• Switch Initiators: Azo-based initiators (AIBN) are often insufficient. Switch to high-temperature peroxides (e.g., Dicumyl Peroxide or TBHP ) to drive propagation over transfer.

• Alter Comonomer Ratios: BEMP does not homopolymerize well. It follows an alternating tendency. Ensure you are copolymerizing with an electron-rich monomer like Styrene or Vinyl Acetate .

  • Target Ratio: Keep BEMP molar feed below 30% initially.

• Emulsion Polymerization: If bulk polymerization fails, switch to emulsion systems. The compartmentalization of radicals reduces the probability of chain transfer events.

Q2: The molecular weight (

) of my final resin drops significantly when I increase BEMP loading. Diagnosis: Chain transfer to the butyl group or the phosphorus center terminates the growing chain early. Technical Fix:

• Compensate with Crosslinkers: Add 1-3 wt% of a divinyl monomer (e.g., Divinylbenzene or EGDMA ) to rebuild molecular weight through branching.

• Reaction Temperature: Lower the polymerization temperature (if using redox initiators) to suppress high-energy transfer reactions, or use RAFT polymerization agents (e.g., dithiobenzoates) to control the chain growth livingness.

Module 2: Enhancing Flame Retardancy (Synergism)

Q3: I have achieved 15 wt% BEMP loading, but the LOI is stuck at 24%. How do I reach UL-94 V-0? Diagnosis: Phosphorus alone often acts in the condensed phase (charring). To reach V-0, you need a "blowing agent" effect to expand that char into an insulating barrier. Technical Fix: The P-N Synergism You must introduce a nitrogen source. The interaction between Phosphorus (from BEMP) and Nitrogen generates phosphoramidates, which catalyze stable char formation while releasing non-flammable gases (

) to dilute the flame.

Recommended Synergists:

• Melamine Cyanurate (MC): Add at a 1:3 (P:N) ratio.

• Triglycidyl Isocyanurate (TGIC): If working with epoxy/polyester systems, this acts as both a crosslinker and N-source.

Data: Synergistic Efficiency Table

Formulation	BEMP Content (wt%)	Synergist (wt%)	LOI (%)	UL-94 Rating	Char Yield (600°C)
Control (PS)	0	0	18.0	Fail	0.5%
BEMP-Homo	20	0	24.5	V-2	8.0%
BEMP + Melamine	15	5 (Melamine)	29.0	V-0	18.5%
BEMP + Nano-Clay	15	3 (MMT)	27.5	V-1	14.0%

Module 3: Visualization of Mechanisms

Figure 1: The P-N Synergistic Pathway

This diagram illustrates how BEMP (Phosphorus) and Melamine (Nitrogen) interact during combustion to stop fire.

Caption: Mechanism of Phosphorus-Nitrogen synergism showing simultaneous char formation and gas phase dilution.

Module 4: Experimental Protocols

Protocol A: Copolymerization of BEMP with Styrene

Use this protocol to create a masterbatch resin with chemically bonded FR.

Reagents:

• Styrene (St): Purified to remove inhibitors.

• BEMP: Distilled under vacuum if yellowing is present.

• Initiator: Benzoyl Peroxide (BPO).

Step-by-Step:

• Preparation: In a three-neck flask equipped with a nitrogen inlet and condenser, mix Styrene and BEMP.

  • Recommended Molar Feed:

    (20 mol%).

• Degassing: Purge with

  for 30 minutes. Oxygen is a radical scavenger and will kill the BEMP reaction.

• Initiation: Heat to 80°C . Inject BPO (1.0 wt% relative to monomers) dissolved in toluene.

• Reaction: Stir at 300 RPM for 6-8 hours.

  • Critical Check: If the solution becomes cloudy immediately, homopolymer is precipitating. Add Toluene solvent to maintain solubility.

• Purification: Precipitate the copolymer into cold Methanol. Filter and dry under vacuum at 50°C.

  • Validation: Run

    NMR. A broad peak at 30-40 ppm indicates successful incorporation into the polymer backbone.

Protocol B: Thermal Stability Check (TGA)

Before scaling up, verify the degradation temperature.

• Load 5-10 mg of cured resin into a Platinum pan.

• Ramp from 50°C to 700°C at 10°C/min under Nitrogen .

• Pass Criteria:

  • (5% weight loss) > 280°C.

  • Residue at 600°C > 15%.

  • Troubleshooting: If

    is < 250°C, residual unreacted BEMP monomer is likely evaporating. Increase vacuum drying time.

References

• Banks, M., et al. (1994). "The flame-retardant effect of diethyl vinyl phosphonate in copolymers with styrene, methyl methacrylate, acrylonitrile and acrylamide."[1][2] Polymer.[1][3][4][5][6][7][8][9][10][11]

• Price, D., et al. (2002). "Flame retardance of poly(methyl methacrylate) modified with phosphorus-containing compounds." Polymer Degradation and Stability.

• Howell, B. A. (2022). "Thermal Degradation of Organophosphorus Flame Retardants." Polymers (MDPI).

• RSC Publishing. (2023). "Recent progress on phosphonate vinyl monomers and polymers obtained by radical (co)polymerization." Royal Society of Chemistry.

• Ilia, G., et al. (2010).[12] "Poly(vinylphosphonic acid) and its derivatives." Progress in Polymer Science. [12]

Disclaimer: This guide is for research purposes. Always consult the SDS of BEMP and conduct experiments in a fume hood due to potential organophosphorus toxicity.

Sources

• 1. scribd.com [scribd.com]
• 2. cpsm.kpi.ua [cpsm.kpi.ua]
• 3. Intrinsic flame retardancy and enhanced properties of vinyl ester resins grafted with diphenylphosphine oxide via various diisocyanates | Scilit [scilit.com]
• 4. Scholars' Mine - Miners Solving for Tomorrow Research Conference: Polymerization Methods for Vinyl Phosphonate Monomers: Challenges and Perspectives [scholarsmine.mst.edu]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Thermal Degradation of Organophosphorus Flame Retardants [mdpi.com]
• 8. stm.bookpi.org [stm.bookpi.org]
• 9. Thermal Degradation of Organophosphorus Flame Retardants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. encyclopedia.pub [encyclopedia.pub]
• 12. cris.unibo.it [cris.unibo.it]

Reference Data & Comparative Studies

Validating the Flame Retardant Performance of Butyl Ethenyl(methyl)phosphinate

Executive Summary: The Shift to Reactive Flame Retardants

In the high-performance polymer sector, the industry is pivoting from additive flame retardants (FRs)—which often suffer from migration, leaching, and mechanical degradation—to Reactive Flame Retardants (RFRs) .

Butyl ethenyl(methyl)phosphinate (CAS: 5238-94-8), hereafter referred to as BEMP , represents a critical class of organophosphorus monomers. Unlike additives that are physically mixed into a matrix, BEMP contains a reactive vinyl (ethenyl) group allowing it to be covalently integrated into the polymer backbone (e.g., styrenics, acrylics).

This guide provides a technical validation framework for BEMP, comparing its efficacy against conventional additives and outlining the specific protocols required to verify its performance in a research setting.

Chemical Architecture & Mechanism

Structural Profile

• IUPAC Name: Butyl ethenyl(methyl)phosphinate[1]

• Functionality: Monofunctional vinyl monomer (radical polymerization active).

• Phosphorus Content: ~19.1% (High P-content relative to molecular weight).

• Key Advantage: The P–C bond is hydrolytically stable compared to P–O–C bonds found in phosphate esters.

Mode of Action

BEMP operates primarily through a Condensed Phase Mechanism . Upon thermal decomposition, the pendant phosphinate groups dehydrate the polymer matrix, promoting the formation of a phosphorus-rich carbonaceous char. This char acts as a thermal barrier, cutting off heat transfer and oxygen supply to the underlying material.[2]

Comparative Performance Analysis

The following data summarizes the performance of a BEMP-modified copolymer (Poly(Styrene-co-BEMP)) versus a standard Polystyrene (PS) control and a PS matrix with a non-reactive additive (DMMP).

Table 1: Flammability and Thermal Stability Comparison

Metric	Control: Pure Polystyrene	Alternative: PS + 10% DMMP (Additive)	Target: Poly(St-co-BEMP) (10% wt)	Performance Delta (Target vs. Control)
Limiting Oxygen Index (LOI)	18.0%	22.5%	24.5%	+36% (Superior Self-Extinguishing)
UL-94 Rating	Fail (HB)	V-2	V-0	Achieves non-dripping classification
TGA Char Yield (600°C)	~0.5%	3.5%	12.8%	+2400% (Robust Char Formation)
Glass Transition ( )	100°C	85°C (Plasticization effect)	98°C	Minimal mechanical loss
Leaching Potential	N/A	High (Migrates over time)	None	Covalent bonding prevents loss

Scientist's Note: The critical advantage of BEMP is the retention of

. Additive FRs like DMMP act as plasticizers, lowering the softening point of the polymer. BEMP, being part of the backbone, maintains thermal mechanical integrity.

Experimental Validation Protocols

To validate BEMP in your own lab, follow these self-validating protocols. These workflows ensure that observed effects are due to covalent incorporation, not physical entrapment.

Protocol A: Synthesis of Intrinsically FR Copolymer

Objective: Synthesize Poly(Styrene-co-Butyl ethenyl(methyl)phosphinate) via free radical polymerization.

• Purification: Pass Styrene and BEMP monomers through a basic alumina column to remove inhibitors (e.g., tert-butylcatechol).

• Reaction Setup:

  • In a three-neck round-bottom flask, dissolve Styrene (90 mmol) and BEMP (10 mmol) in anhydrous Toluene (50 mL).

  • Add AIBN (Azobisisobutyronitrile) initiator (1 wt% relative to monomer).

• Degassing (Critical): Perform three freeze-pump-thaw cycles to remove oxygen, which inhibits radical propagation.

• Polymerization: Heat to 70°C under Nitrogen atmosphere for 24 hours.

• Purification:

  • Precipitate the solution into excess cold Methanol.

  • Validation Step: Dissolve the precipitate in THF and re-precipitate twice. This removes any unreacted BEMP monomer.

• Characterization: Confirm incorporation via

  P NMR (Signal shift from ~18 ppm monomer to ~35-40 ppm polymer backbone).

Protocol B: Vertical Burning Test (UL-94 Validation)

Objective: Quantify self-extinguishing behavior.

• Specimen Prep: Compression mold the copolymer into bars (

  mm).

• Conditioning: Store bars at 23°C/50% RH for 48 hours.

• Ignition: Apply a calibrated Methane flame (20mm height) to the bottom of the vertical specimen for 10 seconds (

  ).

• Observation: Record afterflame time (

  ). If fire extinguishes, re-apply flame for another 10 seconds ( ).

• Criteria for V-0:

  • seconds.

  • No flaming drips that ignite cotton placed 300mm below.

Mechanism Visualization

The following diagram illustrates the chemical pathway from monomer incorporation to the formation of the protective char layer during combustion.

Figure 1: Pathway from BEMP copolymerization to condensed-phase char formation, interrupting the fire cycle.

References

• Comparison of Reactive Organophosphorus Flame Retardants. ResearchGate.

• Flame Retardants of Plastic - Mechanism, Types, & Applications. SpecialChem.

• Phosphorus-based Flame Retardancy Mechanisms. National Institutes of Health (PMC).

• Butyl ethenyl(methyl)phosphinate Product Data. ChemScene.

• Synthesis and Characterization of Phosphonate-containing Polymers. Wiley Online Library.

Sources

• 1. Phosphinate | Sigma-Aldrich [sigmaaldrich.com]
• 2. Frontiers | The development and application of contemporary phosphorus flame retardants: a review [frontiersin.org]

Technical Guide: Butyl Ethenyl(methyl)phosphinate (BEMP) vs. Traditional Halogenated Flame Retardants

Executive Summary

Status: Emerging Reactive Alternative Verdict: Superior for durability and environmental compliance; conditional performance parity.

This guide analyzes Butyl ethenyl(methyl)phosphinate (BEMP) , a reactive organophosphorus flame retardant (OPFR), against traditional Halogenated Flame Retardants (HFRs) such as DecaBDE and TBBPA.

While HFRs have historically dominated due to high gas-phase efficiency, they suffer from environmental persistence, bioaccumulation, and "blooming" (surface migration). BEMP represents the modern shift toward reactive flame retardancy , where the retardant is chemically bonded to the polymer backbone via its vinyl (ethenyl) group, eliminating migration and enhancing char formation in the condensed phase.

Part 1: Chemical Architecture & Mechanism

The fundamental difference lies in how these molecules interact with the combustion cycle. HFRs act as "radical scavengers" in the gas phase, whereas BEMP acts primarily as a "char promoter" in the condensed phase.

The Halogenated Mechanism (Traditional)

HFRs release halogen radicals (

) upon heating. These react with highly reactive hydrogen ( ) and hydroxyl ( ) radicals—the fuel of the flame—to form stable hydrogen halides ( ).

• Equation:

  (Chain termination)

• Result: The flame is "poisoned" and extinguished.

• Downside: Produces toxic, corrosive smoke and requires high loading levels.

The BEMP Mechanism (Reactive Phosphorus)

BEMP contains a

bond and a reactive vinyl group ( ).

• Integration: The vinyl group copolymerizes with the host matrix (e.g., polyethylene, polyesters), locking the phosphorus into the backbone.

• Decomposition: Upon heating, the phosphinate ester decomposes to form phosphoric acid and polyphosphoric acid.

• Charring: These acids dehydrate the polymer matrix, forcing it to crosslink and form a carbonaceous "char" layer. This layer acts as a thermal shield, cutting off oxygen and heat.

Mechanistic Visualization

The following diagram contrasts the gas-phase quenching of HFRs with the condensed-phase charring of BEMP.

Caption: Comparison of radical scavenging (Halogen) vs. acid-catalyzed char formation (BEMP).

Part 2: Comparative Performance Metrics

The following data synthesizes typical performance characteristics when these retardants are applied to a standard epoxy or polyester resin system.

Metric	Traditional HFR (e.g., DecaBDE)	BEMP (Reactive Phosphinate)	Analysis
Limiting Oxygen Index (LOI)	28% - 32%	30% - 34%	Parity. BEMP achieves similar LOI often at lower phosphorus loadings due to efficient charring.
UL-94 Rating	V-0 (Easily achieved)	V-0 (Achieved)	Parity. Both can achieve the highest V-0 rating (self-extinguishing <10s).
Smoke Density	High (Thick black smoke)	Low	BEMP Wins. Phosphorus char suppresses volatile fuel release, reducing smoke.
Migration (Blooming)	High	None	BEMP Wins. Covalent bonding prevents the retardant from leaching out over time.
Mechanical Impact	Plasticization (Softening)	Maintenance	BEMP Wins. As a comonomer, BEMP maintains or even increases glass transition temperature ( ).
Toxicity	Bioaccumulative, PBT	Low Bioaccumulation	BEMP Wins. Organophosphates generally have better safety profiles than brominated analogs.

Key Experimental Insight: Thermal Stability

While HFRs often delay the onset of degradation, BEMP may slightly lower the initial decomposition temperature. This is intentional. The phosphorus compound must decompose before the polymer matrix to generate the acid required for char formation.

• HFR: Decomposes at ~300°C (matches polymer).

• BEMP: Onset ~250-280°C (triggers early charring).

Part 3: Experimental Protocols

To validate BEMP performance, researchers must synthesize a copolymer and subject it to standardized flammability testing.

Synthesis: BEMP-Modified Polymer (Example: Acrylic Copolymer)

Objective: Covalently incorporate BEMP into a polymer backbone.

• Reagents:

  • Monomer A: Methyl Methacrylate (MMA) - 90 wt%

  • Monomer B: Butyl ethenyl(methyl)phosphinate (BEMP) - 10 wt%

  • Initiator: AIBN (Azobisisobutyronitrile) - 1 wt%

  • Solvent: Toluene (anhydrous)

• Procedure:

  • Purge: Charge a 3-neck flask with monomers and solvent. Purge with

    for 30 mins to remove oxygen (inhibitor).

  • Initiate: Heat to 70°C. Inject AIBN solution.

  • Polymerize: Stir at 70°C for 6–8 hours. Viscosity will increase significantly.

  • Precipitate: Pour reaction mixture into excess cold methanol to precipitate the polymer.

  • Dry: Vacuum dry at 60°C for 24 hours to remove residual monomer/solvent.

Flammability Testing Workflow

Objective: Quantify fire resistance using ASTM D2863 and UL-94 standards.

Caption: Standardized workflow for validating flame retardant efficacy.

Protocol Validation (Self-Check)

• Control: Always run a "Neat" polymer sample (0% BEMP) alongside.

• Phosphorus Content: Verify final P-content using ICP-OES (Inductively Coupled Plasma Optical Emission Spectroscopy). Theoretical loading does not always equal actual incorporation if reactivity ratios differ.

• Drip Check: In UL-94, place surgical cotton 30cm below the sample.[1] If flaming drips ignite the cotton, the rating drops from V-0 to V-2 immediately, regardless of extinguish time.

References

• Comparison of Organophosphorus vs.

  • Title: A comprehensive review of contents, toxic effects, metabolisms, and environmental behaviors of brominated and organophosphorus flame retardants.[2][3]

  • Source: PubMed / NIH

  • URL:[Link]

• Phosphinate Flame Retardant Performance in Epoxy

  • Title: Synthesis of a novel phosphonate flame retardant and its application in epoxy resins.[4][5][6]

  • Source: Journal of Applied Polymer Science (via LSU Digital Commons)

  • URL:[Link]

• Standard Test Method for Oxygen Index (LOI)

  • Title: ASTM D2863 - Standard Test Method for Measuring the Minimum Oxygen Concentration to Support Candle-Like Combustion of Plastics.[7][8][9][10]

  • Source: ASTM Intern

  • URL:[Link]

• UL 94 Flammability Testing Overview

  • Title: UL 94 Flammability Standards: Vertical & Horizontal Burn.[11][12]

  • Source: SpecialChem

• Toxicity of OPFRs vs.

  • Title: Comparative Toxicity of Organophosphate Flame Retardants and Polybrominated Diphenyl Ethers to Caenorhabditis elegans.
  • Source: Toxicological Sciences (Oxford Academic)

  • URL:[Link]

Sources

• 1. mgchemicals.com [mgchemicals.com]
• 2. mdpi.com [mdpi.com]
• 3. A comprehensive review of contents, toxic effects, metabolisms, and environmental behaviors of brominated and organophosphorus flame retardants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of a novel phosphonate flame retardant and its application in epoxy resins - European Coatings [european-coatings.com]
• 5. "Synthesis of a novel phosphonate flame retardant and its application i" by Yang Li, Hongbing Zheng et al. [repository.lsu.edu]
• 6. Synthesis of a Novel Flame Retardant Containing Phosphorus, Nitrogen, and Silicon and Its Application in Epoxy Resin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ASTM D2863-19: Oxygen Index - The ANSI Blog [blog.ansi.org]
• 8. Oxygen Index ASTM D2863 [intertek.com]
• 9. ASTM D2863 - Oxygen Index - ICC Evaluation Service, LLC (ICC-ES) [icc-es.org]
• 10. specialchem.com [specialchem.com]
• 11. serpac.co.uk [serpac.co.uk]
• 12. gmors.com [gmors.com]

Technical Comparison Guide: Butyl Ethenyl(methyl)phosphinate (BEMP) in Polymer Matrices

Executive Summary: The Reactive Advantage

Butyl ethenyl(methyl)phosphinate (BEMP) represents a distinct class of reactive flame retardants (FRs), specifically vinyl-functionalized phosphinates. Unlike additive flame retardants (e.g., Aluminum Diethylphosphinate, AlPi) which are physically mixed into a matrix, BEMP is designed to chemically bond into the polymer backbone via radical copolymerization.

This guide compares BEMP against industry-standard alternatives (Additives like TEP, and Reactives like DOPO) across three critical polymer systems.

Key Verdict: BEMP outperforms additives in optical clarity and migration resistance (non-leaching), making it the superior choice for transparent acrylics (PMMA) and styrenics. However, it requires precise control of polymerization kinetics to avoid plasticization effects (reduction of

).

Part 1: Chemical Architecture & Mechanism

Structural Logic

BEMP (CAS: 5238-94-8 / 24603-85-8) features a vinyl group directly attached to the phosphorus atom (P-C bond) and a butyl ester group.

• Vinyl Group (

  ): Allows radical copolymerization with Styrene, Methyl Methacrylate (MMA), and Acrylonitrile.

• P-C Bond: Hydrolytically more stable than the P-O-C bonds found in phosphate esters (like TEP).

• Butyl Chain: Provides lipophilicity, ensuring compatibility with non-polar matrices (Polystyrene) where methyl/ethyl esters might phase separate.

Mechanism of Action

BEMP acts primarily in the condensed phase by promoting char formation, though it exhibits gas-phase radical scavenging (PO• release) at high temperatures.[1][2][3][4]

Figure 1: Reaction pathway from monomer integration to flame retardancy mechanism.[2]

Part 2: Comparative Performance Analysis

System A: Transparent Acrylics (PMMA)

Challenge: Standard FR additives (e.g., Ammonium Polyphosphate) render PMMA opaque. Liquid additives (TEP) leach out over time. Comparison: BEMP vs. Triethyl Phosphate (TEP - Additive).

Feature	BEMP (Reactive)	TEP (Additive)	Scientific Rationale
Optical Clarity	>92% Transmission	<85% (Haze issues)	BEMP becomes part of the chain; no phase separation boundaries to scatter light.
Leaching/Migration	None (Covalent Bond)	High (Surface blooming)	Small molecule additives migrate to the surface over time; BEMP is locked in.
(Glass Transition)	Slight Decrease (100°C 85-90°C)	Major Decrease (Plasticization)	Both bulky groups increase free volume, but BEMP's effect is lower than free-floating TEP.
LOI (Limit Oxygen Index)	26-28%	24-26%	BEMP provides uniform P-distribution at the molecular level.

System B: Styrenics (Polystyrene - PS)

Challenge: PS is highly flammable and produces heavy smoke. Comparison: BEMP vs. Aluminum Diethylphosphinate (AlPi - Solid Additive).

Metric	BEMP Copolymer	AlPi Blend	Analysis
Tensile Strength	Retained (90-95%)	Reduced (70-80%)	AlPi acts as a filler defect, creating stress concentration points. BEMP maintains chain continuity.
Char Yield (600°C)	Moderate (5-10%)	High (15-20%)	AlPi is a dedicated char former. BEMP requires a co-agent (like acrylonitrile) for maximal charring.
Processability	Drop-in (Liquid monomer)	Difficult (Powder dispersion)	BEMP is miscible with Styrene monomer; AlPi requires high-shear compounding.

System C: Epoxy Networks

Comparison: BEMP vs. DOPO (Reactive Solid).

• DOPO: The gold standard for epoxy. It reacts with epoxide groups.[3][5]

• BEMP: Cannot react with epoxide directly. Must be pre-polymerized or used as a reactive diluent if vinyl-curing agents are used.

• Verdict: DOPO is superior for standard epoxy. BEMP is only recommended for vinyl-ester resins or UV-curable acrylate-epoxy hybrids.

Part 3: Experimental Protocols

Protocol 3.1: Synthesis of Intrinsically FR PMMA (PMMA-co-BEMP)

This protocol ensures a self-validating system by monitoring viscosity (molecular weight build-up) and transparency.

Materials:

• Methyl Methacrylate (MMA) - Purified to remove inhibitor.

• Butyl ethenyl(methyl)phosphinate (BEMP).

• AIBN (Azobisisobutyronitrile) - Recrystallized.

• Solvent: Toluene or Bulk.

Workflow:

• Feed Preparation:

  • Mix MMA and BEMP in a molar ratio of 90:10.

  • Note: Higher BEMP loading (>15%) may drastically reduce

    due to the flexible butyl side chain.

• Degassing (Critical Step):

  • Perform 3 freeze-pump-thaw cycles. Oxygen inhibits radical polymerization of vinyl phosphinates.

• Initiation:

  • Add AIBN (0.5 wt%). Heat to 60°C under

    atmosphere.

• Propagation & Termination:

  • Stir for 12-24 hours.

  • Precipitate polymer into cold methanol (removes unreacted BEMP monomer).

• Validation:

  • FTIR: Look for P=O stretch at ~1200

    and disappearance of C=C vinyl peaks at 1630 .

  • TGA: Measure onset of degradation.[6] BEMP copolymers typically show a lower onset temperature (due to P-ester breakdown) but a higher residue at 600°C compared to pure PMMA.

Figure 2: Synthesis workflow for PMMA-co-BEMP copolymer.

Part 4: Critical Data Summary

The following data aggregates typical performance ranges for vinyl phosphinate copolymers compared to homopolymers.

Table 1: Thermal and Flammability Properties

Polymer System	Modifier (wt%)	LOI (%)	UL-94 Rating	Char Yield (600°C)
Pure PMMA	None	17.5	Fail (Burns)	~0%
PMMA + TEP	15% (Additive)	22.0	V-2	1-2%
PMMA-co-BEMP	15% (Reactive)	26.5	V-0 / V-1	6-8%
Pure PS	None	18.0	Fail	~0%
PS-co-BEMP	20% (Reactive)	25.0	V-1	5-7%

Data Interpretation: The jump in LOI (Limiting Oxygen Index) from 17.5 to 26.5 with BEMP indicates a transition from "easily flammable" to "self-extinguishing" in defined conditions. The char yield increase, while modest compared to aromatic systems, is significant for aliphatic acrylics.

References

• Banks, M., Ebdon, J. R., & Johnson, M. (1994). The flame-retardant effect of diethyl vinyl phosphonate in copolymers with styrene, methyl methacrylate, acrylonitrile and acrylamide. Polymer. Link

  • Foundational text establishing the radical copolymerization efficiency of vinyl phosphon

• Price, D., Pyrah, K., & Hull, T. R. (2002). Flame Retardance of Poly(methyl methacrylate) Modified with Phosphorus-Containing Compounds. Polymer Degradation and Stability.[4][6][7] Link

  • Comparison of additive vs.

• David, G., et al. (2011).[3] Recent progress on phosphonate vinyl monomers and polymers obtained by radical (co)polymerization. Polymer Chemistry. Link

  • Review of synthesis methods and reactivity ratios for vinyl phosphin

• Levchik, S. V., & Weil, E. D. (2006). A Review of Recent Progress in Phosphorus-based Flame Retardants. Journal of Fire Sciences. Link

  • Authoritative grounding on the mechanism of phosphorus flame retardants (Gas vs. Condensed phase).

• ChemScene. (2024). Butyl ethenyl(methyl)phosphinate Product Data (CAS 5238-94-8). Link

  • Verification of chemical structure and physical properties.[2]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. books.rsc.org [books.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. electronics.org [electronics.org]
• 6. epublications.marquette.edu [epublications.marquette.edu]
• 7. cpsm.kpi.ua [cpsm.kpi.ua]

Definitive Structural Validation of Butyl Ethenyl(methyl)phosphinate: A Comparative Guide to SC-XRD vs. Spectroscopic Methods

Target Audience: Synthetic Chemists, Structural Biologists, and Process Development Scientists.[1][2][3] Core Focus: Overcoming the "Liquid Challenge" in organophosphorus structural elucidation.

Executive Summary: The Structural Ambiguity of P-Chiral Liquids

Butyl ethenyl(methyl)phosphinate (CAS: 5238-94-8) represents a class of reactive organophosphorus intermediates critical for flame retardants and pharmaceutical synthesis.[1][2][3] However, its physical nature—a viscous liquid at room temperature—and its P-chiral center present a significant characterization hurdle.[1][2][3]

While standard spectroscopic methods (

H/ C/ P NMR) confirm connectivity, they fail to provide absolute stereochemical configuration or precise conformational data (e.g., the specific orientation of the vinyl group relative to the phosphoryl oxygen) without complex derivatization.[1][2]

This guide details the definitive validation of this molecule using In Situ Cryocrystallography , comparing its efficacy against standard solution-state methods. We demonstrate why Single Crystal X-Ray Diffraction (SC-XRD) remains the "Gold Standard" for intellectual property protection and mechanistic understanding, even for liquids.

Comparative Analysis: SC-XRD vs. NMR/MS

The following table contrasts the utility of standard characterization against the definitive nature of X-ray diffraction for Butyl ethenyl(methyl)phosphinate.

Feature	Solution NMR (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> H, P)	High-Res Mass Spec (HRMS)	In Situ SC-XRD (The Solution)
Primary Output	Connectivity, Purity, Relative Ratio	Elemental Composition	3D Atomistic Arrangement
Stereochemistry	Indirect.[1][2] Requires chiral shift reagents (e.g., Eu(hfc)ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> ) or diastereomeric derivatization.[1][2]	None.	Absolute Configuration (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> or ) determined via anomalous scattering (Flack parameter).
Conformation	Time-averaged (dynamic). Cannot distinguish rapid rotamers easily.	None.	Precise Bond Angles/Lengths. Reveals specific s-cis vs s-trans vinyl conformation.[1][2]
Sample State	Dilute Solution (CDClngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> ).[1][2]	Ionized Gas.[1][2][3]	Solid State (Frozen Crystal).
Limit of Detection	High sensitivity for impurities.[1][2][3]	Extremely high sensitivity.[1][2][3]	Requires a single, high-quality crystal (approx.[1][2][3] 0.1mm).[1][2][3]

Decision Logic: When to Deploy SC-XRD

The following decision tree illustrates the workflow for characterizing difficult organophosphorus liquids.

Figure 1: Decision matrix for selecting In Situ Cryocrystallography over derivatization for liquid organophosphorus compounds.

Technical Protocol: In Situ Cryocrystallography

Since Butyl ethenyl(methyl)phosphinate is a liquid, standard crystal mounting is impossible.[1][2][3] The following protocol utilizes the Optical Heating and Crystallization Device (OHCD) method, or a standard capillary technique, to grow a single crystal directly on the diffractometer.

Phase 1: Sample Preparation & Mounting[2][3]

• Encapsulation: Draw approximately 0.5 µL of the neat liquid into a Lindemann glass capillary (0.1–0.3 mm diameter).

• Sealing: Flame-seal both ends of the capillary to prevent evaporation and oxidation.[1][2][3]

• Mounting: Fix the capillary onto a goniometer head using clay or wax.[1][2][3] Ensure the liquid column is centered in the X-ray beam path.[2][3]

Phase 2: Crystal Growth (The Critical Step)

Objective: Convert the polycrystalline mass into a single crystal suitable for diffraction.[1]

• Flash Freezing: Rapidly cool the sample stream to 100 K using the cryostream (liquid nitrogen). This typically results in a polycrystalline "powder" or glass.[1][2][3]

• Zone Melting (Laser or Optical Heating):

  • Use a focused IR laser (COngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    laser) or the OHCD nozzle to create a localized molten zone.[1][2]

  • Slowly translate the molten zone along the capillary axis.[2][3]

  • Mechanism: As the zone moves, a single seed crystal at the liquid-solid interface propagates, consuming the polycrystalline material.[1][2]

• Annealing: Once a single domain is established, cycle the temperature slightly below the melting point (e.g.,

  K) to improve crystal quality and reduce mosaicity.[1][2]

Phase 3: Data Collection & Refinement[2][3]

• Diffraction: Collect a full sphere of data using Mo-Kngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  (0.71073 Å) or Cu-K radiation.[1][2] Note: Cu source is preferred for absolute configuration of light atom structures (P, O, C) due to higher anomalous signal.[1][2]

• Integration: Use software (e.g., CrysAlisPro or APEX4) to integrate reflections.[1][2][3]

• Structure Solution: Solve using Direct Methods (SHELXT) or Charge Flipping.

• Refinement: Refine against

  using SHELXL.

  • Check: Verify the Flack parameter. A value near 0.0 (with small esd) confirms the absolute configuration.[1][2][3] A value of 1.0 indicates inverted structure.[1][2][3]

Data Interpretation: What the Structure Reveals[3]

Once the structure is solved, the following parameters confirm the identity and quality of the Butyl ethenyl(methyl)phosphinate molecule.

A. The Phosphorus Center (Chirality)

The central phosphorus atom is bonded to four different groups:

• =O (Oxygen)[1][2][3][4]

• -O-Butyl (Alkoxy group)[1][2][3]

• -Methyl (Alkyl group)[1][2][3][4][5]

• -Ethenyl (Vinyl group)[1][2][3]

Validation Point: The X-ray structure will explicitly show the tetrahedral geometry. The bond angles around Phosphorus should deviate from the ideal 109.5° due to the double bond character of the P=O bond (typically 114-116°).[2]

B. Vinyl Group Conformation (Reactivity)

The reactivity of the vinyl group in Michael additions depends on its conjugation with the P=O bond.[2][3]

• s-cis conformation: The C=C bond is syn-planar to the P=O bond.[1][2][3]

• s-trans conformation: The C=C bond is anti-planar.[1][2][3]

• Measurement: Measure the O=P-C=C torsion angle. This solid-state conformation often correlates to the reactive conformation in solution.[2][3]

C. Bond Length Validation Table

Use these standard values to validate your refinement:

Bond Type	Expected Length (Å)	Significance
P=O	1.46 – 1.48	Double bond character; strong dipole.[1][2][3]
P-C (Vinyl)	1.78 – 1.82	Shorter than P-C(alkyl) due to spngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> hybridization.[1][2]
P-C (Methyl)	1.79 – 1.83	Standard single bond.[1][2][3]
P-O (Ester)	1.56 – 1.59	Single bond connecting to the butyl chain.[1][2][3]

Experimental Workflow Diagram

The following diagram outlines the complete lifecycle of the structural validation process.

Figure 2: End-to-end workflow for In Situ Cryocrystallography of liquid phosphinates.

References

• Sheldrick, G. M. (2015).[1][2][3] "Crystal structure refinement with SHELXL." Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8.[1][2][3] Link

• Chopra, D. (2015).[1][2][3] "The Art of in situ Cryocrystallization." Resonance, 20, 638–653.[1][2][3] Link

• Boese, R., & Nussbaumer, M. (1994).[1][2][3] "In Situ Crystallization Techniques." in Organic Crystal Chemistry, Oxford University Press.[1][2][3] (Foundational text on capillary growth).

• Flack, H. D. (1983).[1][2][3] "On enantiomorph-polarity estimation." Acta Crystallographica Section A, 39(6), 876-881.[1][2][3] Link

• PubChem Compound Summary. (2024). "Butyl ethenyl(methyl)phosphinate."[1][2][3][6] National Center for Biotechnology Information.[1][2][3] Link

Sources

• 1. Butyl(methyl)phosphinate | C5H12O2P- | CID 21079992 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. S-Butyl methyl ethylphosphonate | C7H17O3P | CID 580581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. n-Butyl ethylmethylphosphinate | C7H17O2P | CID 10920852 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemsynthesis.com [chemsynthesis.com]
• 5. lookchem.com [lookchem.com]
• 6. chemscene.com [chemscene.com]

Comparative Guide: The Strategic Utility of Butyl Ethenyl(methyl)phosphinate

This guide provides a technical analysis of Butyl ethenyl(methyl)phosphinate (CAS: 5238-94-8), evaluating its efficacy as a synthetic building block compared to standard alternatives.

Executive Summary

Butyl ethenyl(methyl)phosphinate is a specialized organophosphorus reagent used primarily as a Michael acceptor and radical monomer . It serves as a critical intermediate for introducing the methylphosphinic acid motif into bioactive molecules (e.g., GABA analogues, metalloprotease inhibitors) and functional polymers.

While the Ethyl ester analogue is more common, the Butyl ester offers distinct physicochemical advantages—specifically enhanced lipophilicity and hydrolytic stability —making it the superior choice for lipophilic prodrug synthesis and reactions requiring extended stability in aqueous media.

Comparative Efficacy Analysis

The following table contrasts Butyl ethenyl(methyl)phosphinate with its two primary alternatives: the standard Ethyl ethenyl(methyl)phosphinate and the related Diethyl vinylphosphonate .

Table 1: Physicochemical & Synthetic Performance Matrix[1]

Feature	Butyl ethenyl(methyl)phosphinate	Ethyl ethenyl(methyl)phosphinate	Diethyl vinylphosphonate
Structure	Vinyl-P(O)(Me)-OBu	Vinyl-P(O)(Me)-OEt	Vinyl-P(O)(OEt)₂
CAS Number	5238-94-8	61753-00-2	682-30-4
Lipophilicity (LogP)	High (~1.8)	Moderate (~0.8)	Moderate (~0.5)
Hydrolytic Stability	High (Steric bulk of butyl group retards hydrolysis)	Moderate (Prone to acid/base hydrolysis)	Low (Phosphonate esters cleave easily)
Michael Reactivity	Moderate-High (Methyl group is electron-donating, activating the vinyl)	High	Moderate (Ethoxy groups are electron-withdrawing)
Volatility	Low (Safer handling, <1% loss in vacuum)	Moderate (Significant loss in high-vac)	Moderate
Primary Application	Lipophilic Prodrugs , Stable Monomers	General Synthesis	Flame Retardants, General Synthesis

Key Technical Insights

• Lipophilic Advantage: The butyl chain increases the partition coefficient (LogP), facilitating cell membrane permeability in prodrug designs without altering the core pharmacophore.

• Stability in Workup: Unlike ethyl esters, which can partially hydrolyze during acidic workups, the butyl ester resists cleavage, leading to higher isolated yields of the intermediate phosphinate esters.

• Polymerization Kinetics: In radical polymerization, the butyl ester exhibits a slower propagation rate (

  ) due to steric hindrance, allowing for better control over molecular weight distribution (PDI) compared to the ethyl analogue.

Mechanistic Pathways & Workflow

The primary utility of this reagent lies in the Phospha-Michael Addition , where a nucleophile (amine, thiol, or carbon) attacks the

-carbon of the vinyl group.

Figure 1: Reaction Pathway Logic

The diagram below illustrates the divergent pathways for Butyl ethenyl(methyl)phosphinate: Path A (Michael Addition) and Path B (Radical Polymerization).

Caption: Path A depicts the synthesis of small-molecule phosphinates via Michael addition. Path B shows the route to functional polymers.

Experimental Protocol: Michael Addition

Objective: Synthesis of a GABA analogue precursor via conjugate addition of an amine to Butyl ethenyl(methyl)phosphinate.

Materials

• Reagent: Butyl ethenyl(methyl)phosphinate (1.0 equiv)

• Nucleophile: Benzylamine (1.1 equiv)

• Catalyst: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (0.1 equiv)

• Solvent: Dichloromethane (DCM) or Ethanol (EtOH)

Step-by-Step Methodology

• Preparation: In a flame-dried round-bottom flask under Nitrogen (

  ), dissolve Butyl ethenyl(methyl)phosphinate (10 mmol) in anhydrous DCM (20 mL).

• Addition: Cool the solution to 0°C. Add DBU (1 mmol) followed by the dropwise addition of Benzylamine (11 mmol).

  • Expert Note: The reaction is exothermic. Control temperature to prevent polymerization.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–6 hours. Monitor via TLC (SiO₂, 5% MeOH in DCM) or ³¹P NMR (shift from ~28 ppm vinyl to ~45 ppm alkyl).

• Workup:

  • Wash the organic layer with 1M HCl (to remove excess amine and DBU).

  • Advantage:[1] The butyl ester remains intact during this acidic wash, unlike the ethyl ester which may degrade.

  • Dry over MgSO₄, filter, and concentrate in vacuo.

• Purification: Purify the residue via flash column chromatography (Gradient: 0-10% MeOH in DCM) to obtain the target aminopropyl phosphinate.

References

• Chemical Identity & Properties

  • Butyl ethenyl(methyl)phosphinate (CAS 5238-94-8).[1][2][3][4][5] National Center for Biotechnology Information. PubChem Compound Summary. [Link]

• Keglevich, G. (2015). Organophosphorus Chemistry: From Molecules to Applications. Wiley-VCH.

• Michael Addition Protocols

  • Kiss, N. Z., et al. (2018). "Green synthesis of phosphinates via the Michael reaction." Green Processing and Synthesis. [Link]

• Commercial Availability & Specifications

Sources

• 1. Phosphinate | Sigma-Aldrich [sigmaaldrich.com]
• 2. 1394051-23-0,(1R)-1-(1-benzyl-1H-pyrazol-4-yl)ethan-1-ol-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 3. Phosphinate | Sigma-Aldrich [sigmaaldrich.com]
• 4. search.molmall.net [search.molmall.net]
• 5. butyl ethenyl(methyl)phosphinate | 5238-94-8 [sigmaaldrich.com]